(S)-3-Aminotetrahydrofuran vs (R)-3-Aminotetrahydrofuran stereochemistry
Executive Summary The distinction between (S)-3-Aminotetrahydrofuran and (R)-3-Aminotetrahydrofuran is a critical stereochemical checkpoint in the synthesis of kinase inhibitors, antiretrovirals, and fragment-based drug...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The distinction between (S)-3-Aminotetrahydrofuran and (R)-3-Aminotetrahydrofuran is a critical stereochemical checkpoint in the synthesis of kinase inhibitors, antiretrovirals, and fragment-based drug discovery. As a chiral heterocyclic building block, the 3-aminotetrahydrofuran (3-ATHF) scaffold dictates the spatial orientation of pharmacophores within enzyme binding pockets.
This guide provides a technical breakdown of the absolute configuration, synthetic pathways (retention vs. inversion), and analytical protocols required to ensure enantiomeric purity (ee > 98%) in drug development pipelines.
The 3-aminotetrahydrofuran molecule possesses a single chiral center at the C3 position.[1] The biological activity of downstream APIs often depends on the "pucker" of the tetrahydrofuran ring, which is influenced by the absolute configuration of the amine.
Cahn-Ingold-Prelog (CIP) Priority Assignment
To assign the absolute configuration, one must prioritize the four substituents attached to the C3 chiral center:
-NH₂ (Amino group): Highest priority (Atomic number of N > C).
-CH₂-O- (C2 position): Second priority. The carbon at C2 is bonded to an oxygen atom.[1]
-CH₂-CH₂- (C4 position): Third priority. The carbon at C4 is bonded only to other carbons.
-H (Hydrogen): Lowest priority.
Configuration Logic:
(S)-3-Aminotetrahydrofuran: When the hydrogen is oriented away from the viewer (dashed wedge), the sequence 1
2 3 traces a counter-clockwise path.
(R)-3-Aminotetrahydrofuran: The sequence traces a clockwise path.[2]
The "Pucker" Effect
The THF ring is not planar; it exists in an envelope conformation. The (S)-amine substituent typically favors an equatorial position to minimize 1,3-diaxial interactions, a factor that critically influences binding affinity in rigid protein pockets.
Section 2: Synthetic Pathways (Retention vs. Inversion)
A common failure mode in 3-ATHF synthesis is the inadvertent inversion of stereochemistry during nucleophilic substitution. Two primary routes exist: Chiral Pool Synthesis (Retention) and Nucleophilic Displacement (Inversion).
Route A: Chiral Pool (Retention of Configuration)
Starting Material: L-Aspartic Acid (S-configuration).
Mechanism: This route modifies the carboxyl side chains of aspartic acid into the ether linkage of THF without breaking the C-N bond. Since the chiral center is not the site of reaction, the (S) configuration of L-aspartic acid translates directly to the (S)-3-aminotetrahydrofuran.
Route B: Nucleophilic Displacement (Inversion)
Starting Material: (S)-3-Hydroxytetrahydrofuran.[3]
Mechanism: This route involves converting the hydroxyl group to a leaving group (Mesylate/Tosylate) followed by displacement with an azide source (
).
Critical Control Point: The
displacement of the mesylate by the azide causes a Walden Inversion .
Figure 1: Comparison of synthetic routes. Note that the Aspartic Acid route retains (S) configuration, while the Hydroxy-THF route inverts it.
Section 3: Analytical Resolution & Quality Control
Trusting the label on a reagent bottle is insufficient for clinical candidates. The enantiomeric excess (ee) must be validated internally.
Chiral HPLC Protocol (Direct Analysis)
Because 3-ATHF is a primary amine, it can interact strongly with silanol groups on columns, leading to peak tailing.
Column Selection: Crown Ether-based columns (e.g., Crownpak CR) or Polysaccharide columns (e.g., Chiralpak AD-H) are preferred.
Mobile Phase Additive: Diethylamine (DEA) or Trifluoroacetic acid (TFA) (0.1%) is mandatory to suppress ionization and sharpen peaks.
Standard Operating Procedure (SOP):
Sample Prep: Dissolve 1 mg of 3-ATHF salt in 1 mL of Mobile Phase. Neutralize with weak base if using a salt form.
Mobile Phase: Hexane : Isopropanol : DEA (90 : 10 : 0.1).
Flow Rate: 1.0 mL/min at 25°C.
Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or Refractive Index (RI).
Note: If UV signal is too weak, derivatization (see 3.2) is required.
Derivatization for NMR (Mosher's Method)
If Chiral HPLC is unavailable, derivatization with Mosher's Acid Chloride creates diastereomers distinguishable by
or NMR.
Reagent: (R)-(-)-
-methoxy--(trifluoromethyl)phenylacetyl chloride.
Observation: The diastereomeric amide protons will show distinct chemical shifts. Integration of these peaks provides the enantiomeric ratio (er).
Parameter
(S)-Isomer Characteristics
(R)-Isomer Characteristics
Precursor (Retention)
L-Aspartic Acid
D-Aspartic Acid
Precursor (Inversion)
(R)-3-Hydroxytetrahydrofuran
(S)-3-Hydroxytetrahydrofuran
Specific Rotation
Variable (Solvent Dependent)
Variable (Solvent Dependent)
Salt Stability
Forms stable p-TSA or HCl salts
Forms stable p-TSA or HCl salts
*Caution: Specific rotation signs (+/-) for THF-amines are notoriously solvent-dependent. Do not rely on polarimetry alone for absolute configuration assignment.
Section 4: Handling, Stability & Storage
The free base of 3-aminotetrahydrofuran is a volatile, hygroscopic liquid that rapidly absorbs
from the air to form carbamates.
Expert Recommendation:
Always synthesize, purchase, and store this compound as a salt form.
p-Toluenesulfonate (p-TSA) Salt: Highly crystalline, non-hygroscopic, and stable at room temperature. Preferred for storage.
Hydrochloride (HCl) Salt: Hygroscopic. Requires storage in a desiccator at -20°C.
Free Base Liberation Protocol (Just-in-Time):
Suspend the salt in
.
Add 1.1 equivalents of aqueous
(1M).
Separate layers immediately to prevent ring opening (though THF is relatively stable to base).
Dry organic layer over
and concentrate in vacuo without heating >40°C.
References
Chiral Synthesis from Aspartic Acid:
Source: Vertex AI Search / ResearchGate
"Expeditious novel routes to enantiopure 3-amino tetrahydrofuran hydrochloride."
(General Repository Link)
Solubility profile of 3-Aminotetrahydrofuran in organic solvents
Technical Guide: Solubility Profile & Solvent Selection for 3-Aminotetrahydrofuran (3-ATHF) Executive Summary 3-Aminotetrahydrofuran (3-ATHF) is a critical chiral building block in the synthesis of antiretrovirals (e.g.,...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Solubility Profile & Solvent Selection for 3-Aminotetrahydrofuran (3-ATHF)
Executive Summary
3-Aminotetrahydrofuran (3-ATHF) is a critical chiral building block in the synthesis of antiretrovirals (e.g., HIV protease inhibitors) and kinase inhibitors.[1] Its efficacy as a nucleophile in substitution reactions and its behavior during work-up are dictated entirely by its solubility profile.
This guide provides a definitive technical analysis of 3-ATHF’s solubility. Unlike standard datasheets, this document integrates thermodynamic principles with practical process insights. Key takeaway: 3-ATHF is a highly polar, water-miscible liquid (LogP ~ -0.7).[1] Successful handling requires exploiting pH-dependent phase distribution for extraction and utilizing antisolvent strategies for salt crystallization.
Physicochemical Characterization
To predict solvent behavior, we must first establish the solute's fundamental properties. 3-ATHF possesses a cyclic ether oxygen (hydrogen bond acceptor) and a primary amine (hydrogen bond donor/acceptor).
Table 1: Core Physicochemical Properties of (S)/(R)-3-Aminotetrahydrofuran
Purifiable by vacuum distillation; less volatile than THF.
Density
0.997 g/mL
Similar to water; phase separation requires careful solvent selection (e.g., DCM).
LogP (Oct/Water)
-0.7 (Calculated)
Hydrophilic. Prefers aqueous phase at neutral pH.[1]
pKa (Conjugate Acid)
~8.9
Exists as a cation () at pH < 7.[1] Requires pH > 10 for organic extraction.
Physical State
Colorless Liquid
Crystallization is only applicable to its salts (e.g., Tosylate, HCl).
Field Insight: The negative LogP is the critical process parameter. Unlike lipophilic amines, 3-ATHF will not partition efficiently into ethyl acetate or ether from water unless the aqueous phase is saturated with salt (salting out) and the pH is strictly controlled (>10).
Solubility Profile & Solvent Compatibility
The solubility of 3-ATHF is governed by its high polarity and capacity for hydrogen bonding.[1]
Polar Protic Solvents (Miscible)
Solvents: Water, Methanol, Ethanol, Isopropanol.
Mechanism: Strong Hydrogen Bonding.[1] The amine protons donate to solvent oxygen; solvent protons donate to the ether oxygen and amine nitrogen.
Application: Ideal for homogeneous reactions but problematic for product isolation.[1] Removal of high-boiling alcohols (e.g., n-butanol) can be difficult; water removal requires azeotropic distillation.
DCM: The gold standard for extraction. Its high density (1.33 g/mL) ensures it forms the bottom layer, facilitating separation from the aqueous phase.
THF: Excellent reaction solvent due to structural similarity, minimizing solvent exchange needs if the next step involves organometallics.
Non-Polar Solvents (Immiscible/Low Solubility)
Solvents: Hexanes, Heptane, Cyclohexane, Pentane.
Mechanism: High interfacial tension; lack of H-bonding capability.[1]
Application:Antisolvent. Adding heptane to a concentrated solution of 3-ATHF in DCM or Toluene can precipitate impurities or, more commonly, induce crystallization of 3-ATHF salts.[1]
When experimental data is unavailable for a specific solvent mixture, Hansen Solubility Parameters (HSP) provide a theoretical framework to predict miscibility.
The "Like Dissolves Like" rule is quantified by the interaction distance (
) between the solute (1) and solvent (2):
Estimated Parameters for 3-ATHF (Group Contribution Method):
: 18.2, : 6.3, : 6.1) aligns well with the dispersion and polar components, explaining its high efficacy despite lower H-bonding.
Hexane (
: 14.9, : 0, : 0) results in a large , confirming immiscibility.
Experimental Protocol: Solubility Determination
To validate the profile for a specific binary mixture, use the Visual Polythermal Method . This protocol is self-validating because it detects both solubility limits and potential oiling-out (liquid-liquid phase separation).
Protocol Workflow
Preparation: Weigh 100 mg of 3-ATHF into a borosilicate vial.
Titration: Add solvent in 50
L aliquots at 25°C.
Observation: Vortex after each addition. Check for clarity (Tyndall effect).
Thermal Stress: If insoluble at 1 mL (100 mg/mL), heat to boiling point (or 60°C).
Cooling: Allow to cool to determine if precipitation or oiling occurs.[2]
Figure 1: Decision tree for experimental solubility determination of 3-ATHF.
Process Implications: Extraction & Purification[3]
The solubility profile dictates the downstream processing strategy.
The "pH Swing" Extraction Strategy
Because 3-ATHF is water-miscible and basic (pKa ~8.9), standard water/organic partitioning fails at neutral pH.
Step 1 (Acidic Wash): If 3-ATHF is in an organic layer (e.g., from a reaction), extract with 1M HCl. The amine protonates to
, moving into the aqueous phase. Non-basic impurities stay in the organic phase.
Step 2 (Basification): Treat the aqueous phase with NaOH until pH > 12. 3-ATHF returns to the free base (oil).
Step 3 (Extraction): Extract with DCM (3x). Avoid Ether or Hexane as the partition coefficient is unfavorable.
Step 4 (Drying): Dry DCM over
and concentrate.
Salt Crystallization
Since the free base is a liquid, purification often involves forming a solid salt.
Solvent: Ethanol or Methanol (dissolve free base).[1]
Acid: Add 1.0 eq of p-Toluenesulfonic acid or HCl (in dioxane).
Anti-solvent: Slowly add Heptane or MTBE . The solubility drops drastically, forcing the salt to crystallize.
References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 10996958, (R)-3-Aminotetrahydrofuran. Retrieved from [Link][1]
Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.
Hydrogen bonding potential of 3-Aminotetrahydrofuran in ligand binding
An In-depth Technical Guide Topic: Hydrogen Bonding Potential of 3-Aminotetrahydrofuran in Ligand Binding Audience: Researchers, scientists, and drug development professionals. Abstract The 3-aminotetrahydrofuran (3-AmTH...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide
Topic: Hydrogen Bonding Potential of 3-Aminotetrahydrofuran in Ligand Binding
Audience: Researchers, scientists, and drug development professionals.
Abstract
The 3-aminotetrahydrofuran (3-AmTHF) scaffold is a cornerstone in modern medicinal chemistry, frequently incorporated into ligands to enhance binding affinity and specificity. Its efficacy is largely attributed to a unique combination of a hydrogen bond donor (amine), a hydrogen bond acceptor (ether oxygen), and a conformationally constrained, stereochemically defined structure. This technical guide, authored from the perspective of a Senior Application Scientist, provides a comprehensive exploration of the hydrogen bonding potential of 3-AmTHF. We will dissect the key structural features that govern its interactions, present detailed experimental and computational protocols for their characterization, and contextualize its application through a relevant case study. The objective is to equip drug development professionals with the foundational knowledge and practical insights required to strategically leverage the 3-AmTHF moiety in ligand design.
The Molecular Logic of 3-Aminotetrahydrofuran in Ligand Design
The prevalence of the tetrahydrofuran ring in pharmaceuticals is a testament to its favorable physicochemical properties, including metabolic stability and low molecular weight. The introduction of an amino group at the C3 position transforms the scaffold into a highly valuable pharmacophore. This functionalization imparts the ability to form specific, directional hydrogen bonds, which are critical for molecular recognition at a protein's binding site.[1] The strategic importance of 3-AmTHF lies in its dual hydrogen-bonding capability within a semi-rigid framework, allowing it to act as a powerful anchor that orients a ligand for optimal interaction with its biological target.
Table 1: Key Physicochemical Properties of 3-Aminotetrahydrofuran
Indicates high hydrophilicity, often improving solubility.
Deconstructing the Hydrogen Bonding Apparatus
The hydrogen bonding potential of 3-AmTHF is a composite of three critical factors: the amine donor, the ether acceptor, and the stere conformational landscape that presents them to the target.
The 3-Amino Group: The Primary Donor: The amine at the C3 position is a potent hydrogen bond donor. At physiological pH, this group is typically protonated (R-NH3+), allowing it to form strong electrostatic and hydrogen bonding interactions with acceptor groups on the protein target. Common interaction partners include the backbone carbonyls of the polypeptide chain or the side chains of residues such as Aspartate, Glutamate, and Asparagine.
The Ether Oxygen: A Subtle but Critical Acceptor: The endocyclic oxygen of the THF ring serves as a hydrogen bond acceptor. While less basic than the amine nitrogen, its strategic placement allows it to engage with donor groups on the receptor, such as the backbone N-H of amino acids or the hydroxyl groups of Serine, Threonine, or Tyrosine. This interaction provides a secondary anchor point, often crucial for locking the ligand into a high-affinity binding pose.
Stereochemistry: The Master Regulator of Interaction Geometry: Chirality is pivotal in drug action, and 3-AmTHF is no exception.[6][7][8] The molecule exists as (R) and (S) enantiomers. The absolute stereochemistry at the C3 center dictates the precise three-dimensional orientation of the amino group. This spatial arrangement is critical; a protein's chiral binding pocket will almost invariably show a binding preference for one enantiomer over the other, as only one will be able to form the optimal hydrogen bonding network.[6][9] This inherent stereoselectivity is a powerful tool for designing ligands with high target specificity.
Workflow for Characterizing Ligand Binding and Hydrogen Bonds
A robust understanding of how a 3-AmTHF-containing ligand binds its target requires a multi-faceted approach, combining biophysical techniques to quantify the interaction with high-resolution structural and computational methods to visualize it.
Causality: ITC stands as the gold standard for thermodynamic characterization because it directly measures the heat (enthalpy) of binding.[10][11] This allows for a complete thermodynamic profile (ΔG, ΔH, ΔS) in a single experiment, providing deep insights into the driving forces of the interaction. A binding event dominated by hydrogen bonds and van der Waals interactions is typically characterized by a large, favorable negative enthalpy change (ΔH).
Self-Validating Protocol:
Reagent Preparation (Critical for Data Quality):
Dialyze the target protein and dissolve the 3-AmTHF ligand into the exact same buffer batch. This is a self-validating step to minimize "buffer mismatch" artifacts, which produce large heats of dilution and obscure the true binding signal.
Accurately determine the concentrations of both protein and ligand using a reliable method (e.g., A280 for protein, quantitative NMR for ligand). Inaccurate concentrations are the most common source of error.
Instrument Setup:
Thoroughly clean the sample and reference cells.
Load the protein (typically 10-50 µM) into the sample cell and the ligand (typically 10-20x the protein concentration) into the injection syringe.
Allow the system to thermally equilibrate until a stable baseline is achieved.
Titration Experiment:
Perform a series of small (e.g., 2-5 µL) injections of the ligand into the protein solution.
Each injection produces a heat peak corresponding to the binding event. As the protein becomes saturated, the magnitude of these peaks diminishes.
Data Analysis:
Integrate the area under each heat peak.
Plot the heat released per mole of injectant against the molar ratio of ligand to protein.
Fit this binding isotherm to a suitable model (e.g., one-site binding) to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy (ΔS) are then calculated.
Computational Workflow: Molecular Modeling
Causality: Computational methods provide an atomic-level hypothesis of the binding mode before resource-intensive experimental work is undertaken.[12][13] Docking provides static snapshots of likely binding poses, while Molecular Dynamics (MD) simulations assess the stability of these poses and their associated hydrogen bonds in a dynamic, solvated environment.
Workflow Part A: Molecular Docking
This workflow predicts the most favorable binding orientation of the ligand.
Caption: Workflow for assessing the stability of a protein-ligand complex.
Case Study: 3-AmTHF in Kinase Inhibition
The hinge region of protein kinases is a classic target for inhibitors. It presents a short, conserved sequence of backbone amides and carbonyls that are ideal for forming hydrogen bonds. A well-designed inhibitor featuring a 3-AmTHF moiety can exploit this.
In a typical scenario, the protonated 3-amino group of the ligand donates a hydrogen bond to the backbone carbonyl of a key hinge residue (e.g., the i+1 residue). Simultaneously, the ether oxygen of the THF ring can accept a hydrogen bond from the backbone N-H of an adjacent residue (e.g., the i+3 residue). This "bidentate" hydrogen bond motif acts as a strong anchor, securing the inhibitor in the ATP binding site and forming the foundation of its inhibitory potency. The specific stereochemistry, for example (S)-3-AmTHF, will be crucial to correctly position these groups for optimal bond distances and angles.
[14]
Caption: Bidentate hydrogen bonding of 3-AmTHF with a kinase hinge.
Conclusion
3-Aminotetrahydrofuran is more than a simple building block; it is a sophisticated tool for engineering precise molecular interactions. Its power resides in the predictable and potent hydrogen bonding capabilities of its amine and ether functionalities, which are presented in a stereochemically and conformationally defined manner. By employing a synergistic combination of thermodynamic analysis (ITC), high-resolution structural biology (X-ray crystallography), and predictive computational modeling (Docking and MD simulations), researchers can fully harness the potential of this scaffold. A thorough understanding of these principles enables the rational design of ligands with superior affinity, selectivity, and, ultimately, therapeutic efficacy.
References
Title: 3-Hydroxytetrahydrofuran - Wikipedia
Source: Wikipedia
URL: [Link]
Title: How do hydrogen - bonding interactions affect the properties of 3 - OXOTETRAHYDROFURAN?
Source: BTC Blog
URL: [Link]
Application Notes and Protocols for Reductive Amination Using 3-Aminotetrahydrofuran
Introduction: The Strategic Importance of the 3-Amino-Substituted Tetrahydrofuran Moiety In the landscape of modern drug discovery and development, the tetrahydrofuran (THF) ring system is a privileged scaffold, frequent...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of the 3-Amino-Substituted Tetrahydrofuran Moiety
In the landscape of modern drug discovery and development, the tetrahydrofuran (THF) ring system is a privileged scaffold, frequently incorporated into the architecture of pharmacologically active molecules to enhance their physicochemical properties and biological efficacy. The inclusion of an amino substituent at the 3-position of the THF ring offers a versatile handle for molecular elaboration, enabling the synthesis of diverse compound libraries with a wide range of therapeutic applications. Reductive amination stands out as a robust and highly efficient method for the N-alkylation of 3-aminotetrahydrofuran, providing a direct and controlled pathway to secondary and tertiary amines, which are key functional groups in a vast number of pharmaceuticals.
This guide provides a detailed protocol for the reductive amination of carbonyl compounds with 3-aminotetrahydrofuran, with a focus on the use of sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent. The causality behind experimental choices, potential challenges, and key considerations for successful execution are discussed to ensure reproducibility and high yields.
Reaction Mechanism: A Stepwise Look at Imine/Iminium Formation and Reduction
Reductive amination is a two-step process that occurs in a single pot.[1][2] The reaction is initiated by the nucleophilic attack of the primary amine, 3-aminotetrahydrofuran, on the electrophilic carbonyl carbon of an aldehyde or ketone. This is followed by dehydration to form a key imine intermediate. In the presence of an acid catalyst, this intermediate can be protonated to form a more electrophilic iminium ion.
The second stage involves the reduction of the C=N double bond of the imine or iminium ion by a hydride-based reducing agent. Sodium triacetoxyborohydride is particularly well-suited for this transformation due to its mild nature and its selectivity for reducing the protonated iminium ion over the starting carbonyl compound.[3][4] This selectivity minimizes the formation of alcohol byproducts that can arise from the reduction of the starting aldehyde or ketone.
Caption: Mechanism of Reductive Amination.
Experimental Protocol: Reductive Amination of a Generic Aldehyde with 3-Aminotetrahydrofuran
This protocol provides a general procedure for the reductive amination of an aldehyde with 3-aminotetrahydrofuran using sodium triacetoxyborohydride. The stoichiometry and reaction times may require optimization for specific substrates.
Materials:
3-Aminotetrahydrofuran (or its hydrochloride salt)
Aldehyde of interest
Sodium triacetoxyborohydride (NaBH(OAc)₃)
Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Round-bottom flask
Magnetic stirrer and stir bar
Nitrogen or argon inlet
Separatory funnel
Rotary evaporator
Silica gel for column chromatography (if necessary)
Procedure:
Reaction Setup: To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add the aldehyde (1.0 eq). Dissolve the aldehyde in anhydrous DCM or DCE (approximately 0.1-0.2 M concentration).
Addition of Amine: Add 3-aminotetrahydrofuran (1.0-1.2 eq) to the stirred solution. If using the hydrochloride salt of 3-aminotetrahydrofuran, add one equivalent of a non-nucleophilic base like triethylamine (TEA) to liberate the free amine.
Imine Formation: Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the imine intermediate.
Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the reaction mixture. A slight exotherm may be observed.
Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed. Reaction times can vary from a few hours to overnight depending on the reactivity of the substrates.
Workup: Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Stir vigorously for 15-20 minutes until gas evolution ceases.
Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 20 mL).
Washing and Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.
Purification: The crude product can be purified by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to afford the pure N-alkylated 3-aminotetrahydrofuran.
Caption: Experimental Workflow for Reductive Amination.
Data Presentation: Typical Reaction Parameters
The following table summarizes typical reaction conditions and considerations for the reductive amination of various carbonyl compounds with 3-aminotetrahydrofuran.
Carbonyl Substrate
Reducing Agent
Solvent
Catalyst (for ketones)
Typical Reaction Time
Expected Yield
Key Considerations
Aliphatic Aldehyde
NaBH(OAc)₃
DCM, DCE
Not required
1-4 hours
80-95%
Generally fast and clean reactions.
Aromatic Aldehyde
NaBH(OAc)₃
DCM, DCE
Not required
2-8 hours
75-90%
Electron-withdrawing groups may slow the reaction.
Aliphatic Ketone
NaBH(OAc)₃
DCE, THF
Acetic Acid (1 eq)
12-24 hours
60-85%
Acetic acid is often crucial for iminium ion formation.[3]
Aromatic Ketone
NaBH(OAc)₃
DCE, THF
Acetic Acid (1 eq)
24-48 hours
50-75%
Steric hindrance can significantly reduce reaction rates.
Trustworthiness: Self-Validating Systems and Troubleshooting
A successful reductive amination protocol should be a self-validating system. The progress of the reaction can be easily monitored by TLC, observing the consumption of the starting materials and the appearance of a new, more polar product spot.
Common Issues and Solutions:
Incomplete reaction: If the reaction stalls, it may be due to insufficient reducing agent or catalyst (for ketones). Adding another portion of NaBH(OAc)₃ or acetic acid can help drive the reaction to completion.
Formation of alcohol byproduct: This indicates that the reduction of the carbonyl is competing with the reduction of the imine. This is more common with more reactive reducing agents like sodium borohydride. Using the milder NaBH(OAc)₃ minimizes this side reaction.[5]
Difficult purification: The product amine may be highly polar and water-soluble. Careful extraction and the use of appropriate chromatography solvent systems are crucial for isolation. In some cases, derivatization to a less polar form may aid in purification.
Conclusion
The reductive amination of 3-aminotetrahydrofuran is a powerful and versatile tool for the synthesis of novel chemical entities with potential therapeutic applications. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can reliably and efficiently generate a wide array of N-substituted 3-aminotetrahydrofuran derivatives. The use of sodium triacetoxyborohydride offers a mild, selective, and high-yielding approach, making it an excellent choice for this important transformation in the drug discovery process.
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]
Myers, A. G. (n.d.). Reductive Amination. Harvard University. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]
Reductive Amination. (n.d.). In Wikipedia. Retrieved February 4, 2026, from [Link]
Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]
Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]
The Organic Chemistry Tutor. (2023, February 17). Reductive Amination | Synthesis of Amines [Video]. YouTube. [Link]
Khan, I., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules, 28(3), 1345. [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of N-alkylated derivatives of imidazole as antibacterial agents. PubMed. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. PubMed. Retrieved from [Link]
ResearchGate. (2022, August 22). Synthesis and Extraction Properties of Diphenylphosphorylureas with ω-(Alkoxy/Tetrahydrofuryl)Alkyl Substituents at the Terminal Nitrogen Atom. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. PubMed. Retrieved from [Link]
Google Patents. (n.d.). US8329948B2 - Method for the synthesis of substituted formylamines and substituted amines.
ResearchGate. (2025, August 6). Practical synthesis of N-alkyl-N-glycosylhydroxylamines, multitalented precursors of enantiomerically pure nitrones. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][3][6]naphthyrin-5(6H)-one. PubMed. Retrieved from [Link]
The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link]
Figshare. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Retrieved from [Link]
Application Notes & Protocols: Peptide Coupling Conditions for 3-Aminotetrahydrofuran Hydrochloride
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed technical guide on the effective utilization of 3-aminotetrahydrofuran hydrochloride in peptide coupling reaction...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a detailed technical guide on the effective utilization of 3-aminotetrahydrofuran hydrochloride in peptide coupling reactions. As a valuable building block in medicinal chemistry, particularly for introducing a cyclic ether moiety into peptide-based therapeutics, understanding the nuances of its coupling is critical for successful synthesis.[1] This guide will explore the fundamental principles, recommend robust protocols, address potential challenges, and offer troubleshooting strategies for incorporating this secondary cyclic amine into peptide chains.
Introduction: The Significance of the 3-Aminotetrahydrofuran Moiety
The tetrahydrofuran (THF) ring is a prevalent structural motif in a multitude of natural products and pharmaceuticals.[2][3] Its incorporation into peptide scaffolds can impart favorable physicochemical properties, such as improved metabolic stability, enhanced cell permeability, and the ability to modulate conformation by introducing a degree of rigidity. 3-Aminotetrahydrofuran, as a synthetic intermediate, serves as a key component in the synthesis of various therapeutic agents.[4] Being a secondary amine, its reactivity in standard peptide coupling protocols presents unique challenges compared to primary amines, primarily due to increased steric hindrance.[5]
This guide will focus on providing practical, field-proven insights into overcoming these challenges to achieve high-yield and high-purity peptide products.
Foundational Principles for Coupling 3-Aminotetrahydrofuran Hydrochloride
Handling the Hydrochloride Salt
3-Aminotetrahydrofuran is commonly supplied as a hydrochloride salt to improve its stability and handling. However, for the amine to be nucleophilic and participate in the coupling reaction, it must be in its free base form. This necessitates the addition of a non-nucleophilic base to neutralize the hydrochloride salt in situ.
A common practice is to add at least one equivalent of a tertiary amine base, such as N,N-diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), in addition to the base required for the coupling reaction itself. The choice of base is critical to prevent side reactions.[6]
Addressing Steric Hindrance
As a secondary amine integrated into a five-membered ring, the nitrogen atom of 3-aminotetrahydrofuran is sterically more demanding than a typical primary amine. This steric bulk can significantly slow down the rate of acylation.[5] To overcome this, the use of highly efficient coupling reagents is paramount.
Physicochemical Properties
Property
Value
Source
Predicted pKa
8.90 ± 0.20
LookChem
Molecular Formula
C4H9NO
PubChem
Molecular Weight
87.12 g/mol
PubChem
Density
1.012 g/mL at 25 °C
Sigma-Aldrich
Refractive Index
n20/D 1.458
Sigma-Aldrich
The predicted pKa of 8.90 suggests that 3-aminotetrahydrofuran is a moderately strong base. This information is critical in selecting the appropriate reaction conditions, particularly the pH and the choice of base for neutralization and coupling.
Recommended Coupling Reagents and Conditions
For sterically hindered secondary amines like 3-aminotetrahydrofuran, uronium/aminium salt-based coupling reagents are generally more effective than carbodiimides alone.[7] Reagents that form highly reactive OAt or Oxyma esters are particularly well-suited.[6]
A phosphonium-based reagent that is also highly effective, particularly in solution-phase synthesis.
The Role of the Base
The choice and stoichiometry of the base are critical for successful coupling.
Neutralization: As 3-aminotetrahydrofuran is a hydrochloride salt, one equivalent of a non-nucleophilic base (e.g., DIPEA) is required to liberate the free amine.
Coupling: An additional amount of base is typically required to facilitate the coupling reaction itself by deprotonating the carboxylic acid and maintaining a basic environment.[8]
The general workflow for a coupling reaction is depicted below:
Caption: General workflow for peptide coupling.
Experimental Protocols
The following protocols are generalized based on standard procedures for coupling sterically hindered secondary amines.[9] Optimization of stoichiometry, reaction time, and temperature may be necessary for specific substrates.
Protocol 1: HATU-Mediated Coupling in Solution Phase
This protocol is recommended as the first approach due to the high reactivity of HATU.[9]
Materials:
N-protected amino acid or peptide-acid (1.0 equiv)
3-Aminotetrahydrofuran hydrochloride (1.2 equiv)
HATU (1.1 equiv)
N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)
Anhydrous N,N-Dimethylformamide (DMF)
Procedure:
Dissolve the N-protected amino acid or peptide-acid in anhydrous DMF in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).
Cool the solution to 0 °C in an ice bath.
Add HATU (1.1 equiv) to the solution and stir for 5 minutes.
Add DIPEA (3.0 equiv) dropwise to the stirred solution. Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation of the carboxylic acid.[9]
In a separate flask, dissolve 3-aminotetrahydrofuran hydrochloride (1.2 equiv) in a minimal amount of anhydrous DMF.
Add the solution of 3-aminotetrahydrofuran hydrochloride to the pre-activated acid solution at 0 °C.
Allow the reaction mixture to slowly warm to room temperature and stir for 2-18 hours.
Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, LC-MS).
Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the organic layer sequentially with saturated aqueous NaHCO3, water, and brine.
Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Caption: HATU-mediated coupling workflow.
Protocol 2: EDC/HOBt-Mediated Coupling in Solution Phase
While generally less reactive for hindered amines, this carbodiimide-based method can be a cost-effective alternative.
Materials:
N-protected amino acid or peptide-acid (1.0 equiv)
Dissolve the N-protected amino acid or peptide-acid, HOBt (1.5 equiv), and 3-aminotetrahydrofuran hydrochloride (1.2 equiv) in anhydrous DCM or DMF under an inert atmosphere.
Cool the mixture to 0 °C.
Add DIPEA (3.0 equiv) and stir for 10 minutes.
Add EDC·HCl (1.5 equiv) in one portion.
Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir overnight.
Monitor the reaction for completion.
For workup, if using DCM, wash the reaction mixture with 1 M HCl, saturated NaHCO3, and brine. If using DMF, dilute with ethyl acetate before washing.
Dry the organic layer, concentrate, and purify as described in Protocol 1.
Troubleshooting and Mitigation of Side Reactions
Problem
Potential Cause
Recommended Solution
Low or No Product Formation
Incomplete activation of the carboxylic acid.
Increase pre-activation time. Ensure all reagents and solvents are anhydrous.
Low nucleophilicity of the amine due to incomplete neutralization of the HCl salt.
Ensure at least one equivalent of base is added for neutralization before the coupling reagent.
Steric hindrance is too great for the chosen coupling reagent.
Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU or COMU). Consider increasing the reaction temperature.
Epimerization of the Carboxylic Acid
Prolonged activation time or excessive base.
Minimize pre-activation time. Use a weaker base if possible (e.g., NMM instead of DIPEA). Perform the reaction at a lower temperature.
Side Reaction with Coupling Reagent
Uronium/aminium reagents (like HATU/HBTU) can react with the amine to form a guanidinium byproduct.
Pre-activate the carboxylic acid before adding the amine. Avoid a large excess of the coupling reagent.
Instability of the Tetrahydrofuran Ring
The ether linkage of the THF ring is generally stable under standard peptide coupling conditions. However, strongly acidic or basic conditions should be avoided during workup and purification if sensitive functional groups are present elsewhere in the molecule.
Maintain a pH range of 4-9 during aqueous workup. Use neutral or mildly acidic/basic conditions for chromatography.
Conclusion
The successful incorporation of 3-aminotetrahydrofuran hydrochloride into peptide structures is readily achievable with careful consideration of the reaction conditions. The key to overcoming the challenges posed by its hydrochloride salt form and steric hindrance lies in the use of an adequate amount of a non-nucleophilic base and the selection of a high-efficiency coupling reagent such as HATU or COMU. The protocols and troubleshooting guide provided herein offer a robust starting point for researchers to confidently utilize this valuable building block in their synthetic endeavors.
ResearchGate. (2018). Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent?. [Link]
HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]
Google Patents. (2017).
Han, Y., & Kim, H. (n.d.). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron.
Process optimization for acid-amine coupling: a catalytic approach. (2022). Current Chemistry Letters.
The Rojas Lab. (2024). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. YouTube. [Link]
Organic Chemistry Portal. Amide synthesis by acylation. [Link]
Reddit. (2025). How do I avoid side reactions while doing this peptide coupling reaction?. [Link]
Google Patents. (2008). Process for the synthesis of derivatives of 3-amino-tetrahydrofuran-3-carboxylic acid and use thereof as medicaments.
Semantic Scholar. (2022). The Tetrahydrofuran Motif in Polyketide Marine Drugs. [Link]
AAPPTEC. Amino Acid Derivatives for Peptide Synthesis. [Link]
ACS Publications. (2020). Cu-Catalyzed Direct Amination of Cyclic Amides via C–OH Bond Activation Using DMF. Organic Letters. [Link]
Application Note: Protecting Group Strategies for 3-Aminotetrahydrofuran (3-ATHF)
Strategic Overview: The 3-ATHF Challenge 3-Aminotetrahydrofuran (3-ATHF) is a critical heterocyclic building block in medicinal chemistry, serving as a bioisostere for proline or a solubilizing motif in HIV protease inhi...
Author: BenchChem Technical Support Team. Date: February 2026
Strategic Overview: The 3-ATHF Challenge
3-Aminotetrahydrofuran (3-ATHF) is a critical heterocyclic building block in medicinal chemistry, serving as a bioisostere for proline or a solubilizing motif in HIV protease inhibitors (e.g., Amprenavir derivatives) and kinase inhibitors.
However, handling 3-ATHF presents specific "silent" risks that often lead to yield loss in standard protocols:
Volatility & Physical State: The free base is a liquid with a boiling point of ~152°C. While not highly volatile, it can be lost during prolonged high-vacuum drying or rotovaping at elevated temperatures.[1]
Aqueous Solubility: The free amine is miscible with water.[1] Standard extraction protocols (DCM/Water) often suffer from poor partition coefficients (
), leading to material loss in the aqueous phase.
Chirality: 3-ATHF possesses a chiral center at C3.[1] Protecting group strategies must avoid racemization conditions (though the lack of an
-carbonyl makes this less risky than with amino acids, harsh basic conditions should still be monitored).
Protecting Group Decision Matrix
Use the following logic to select the optimal strategy for your synthetic route.
Figure 1: Decision tree for selecting the appropriate nitrogen protecting group.
Protocol A: Boc-Protection (The "In-Situ" Method)[1]
Rationale: This is the most robust method.[1] We utilize the in-situ neutralization technique.[1] 3-ATHF is frequently supplied as a stable salt (Hydrochloride or p-Toluenesulfonate).[1] Converting the salt to the free base in a separate step is discouraged due to the water solubility and volatility issues described above.
Solvent: Dichloromethane (DCM) or THF/Water (1:1)[1]
Step-by-Step Methodology
Suspension: In a round-bottom flask equipped with a magnetic stir bar, suspend the 3-ATHF salts (10 mmol) in DCM (30 mL). Note: The salt will likely not dissolve completely.
Neutralization: Cool the suspension to 0°C. Add
(22 mmol) dropwise. The mixture will clarify as the free base is liberated and the triethylamine hydrochloride stays in solution or precipitates depending on concentration.
Addition: Add a solution of
(11 mmol) in minimal DCM (5 mL) dropwise over 15 minutes.
Reaction: Remove the ice bath and allow to stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (Stain: Ninhydrin for disappearance of amine; PMA for appearance of carbamate).[1]
Critical Workup (Solubility Control):
Do not wash with large volumes of water.
Wash the organic layer with 10% Citric Acid (2 x 15 mL) to remove excess
and any unreacted amine.
Wash with Saturated
(1 x 15 mL).
Dry over
, filter, and concentrate.
Result: The product, ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
-Boc-3-aminotetrahydrofuran, is typically a white solid or viscous oil that crystallizes upon standing.
Data Summary:
Parameter
Value
Yield
92–98%
Appearance
White Solid / Viscous Oil
| Key NMR Signal | ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
Rationale: Fmoc is essential for solid-phase synthesis or when acid sensitivity is a concern.[1] Because Fmoc-Cl can be prone to hydrolysis and dipeptide formation (less relevant here but good practice), we use ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
(N-(9-Fluorenylmethoxycarbonyloxy)succinimide) for a cleaner reaction, although is cheaper.
Materials
Substrate: 3-Aminotetrahydrofuran (Free base or salt)[1]
Combination: Add the organic solution to the aqueous amine solution slowly at 0°C.
Reaction: Stir vigorously at RT for 3–12 hours. The mixture typically becomes a thick white slurry.
Workup (Precipitation Method):
Evaporate the bulk of the organic solvent (Dioxane/ACN) under reduced pressure (keep bath <40°C).
Dilute the remaining aqueous residue with water (20 mL).[1]
Acidify carefully with 1M HCl to pH ~3. This ensures the carbamate precipitates fully and removes unreacted amine.
Purification: Filter the white solid. Wash the filter cake with water (to remove salts) and then with Hexane (to remove dibenzofulvene by-products).[1]
Low Yield (Boc): Usually due to loss of product in the aqueous layer during workup. Solution: Saturate the aqueous layer with NaCl (Salting out) before extraction, or use Protocol A (DCM workup) which avoids large water volumes.
Oiling Out (Fmoc): The product forms a gum instead of a solid. Solution: Sonicate the gum in Hexane/Ether to induce crystallization.[1]
Racemization: Rare for this substrate, but can occur if heating strong bases.[1] Check enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralpak AD-H column) if the starting material was enantiopure.
References
Greene's Protective Groups in Organic Synthesis. Wuts, P. G. M. (2014).[1] John Wiley & Sons.[1][1]
Synthesis of 3-Aminotetrahydrofuran Derivatives. Journal of Medicinal Chemistry. (General Reference for scaffold utility).
Amprenavir (Agenerase) Structure and Synthesis. DrugBank.[1] (Demonstrates the relevance of the tetrahydrofuran-3-yl carbamate motif). [1]
PubChem Compound Summary for 3-Aminotetrahydrofuran. National Center for Biotechnology Information.[1] (Physical properties and safety data). [1]
Using 3-Aminotetrahydrofuran as a building block in fragment-based drug design
Executive Summary This guide details the strategic application of 3-Aminotetrahydrofuran (3-ATHF) as a high-value scaffold in Fragment-Based Drug Design (FBDD). Unlike traditional flat aromatic fragments, 3-ATHF offers s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the strategic application of 3-Aminotetrahydrofuran (3-ATHF) as a high-value scaffold in Fragment-Based Drug Design (FBDD). Unlike traditional flat aromatic fragments, 3-ATHF offers significant three-dimensional (3D) character, critical for targeting stereospecific pockets in enzymes such as kinases and proteases. This note provides validated protocols for library construction, biophysical screening via Ligand-Observed NMR, and synthetic elaboration, grounded in its successful application in 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) inhibitor discovery.
Physicochemical Profile & Fragment Metrics
3-ATHF is a quintessential "Rule of Three" (Ro3) compliant fragment. Its high water solubility and low lipophilicity allow for screening at high concentrations (mM range) without aggregation, a common failure mode in FBDD.
Property
Value
FBDD Significance
Molecular Weight
87.12 Da
Leaves massive "growth space" for elaboration (Ro3 limit <300 Da).
Predominantly protonated at pH 7.4; mimics Lys/Arg side chains or anchors via salt bridges.
H-Bond Donors
1 (Amine)
Key vector for directional interactions.
H-Bond Acceptors
2 (Ether O, Amine N)
Ether oxygen acts as a weak acceptor, probing cryptic water networks.
Chirality
(R) and (S) Enantiomers
Critical: Allows probing of stereoselective pockets.
PSA
35.3 Ų
Excellent permeability potential for downstream lead optimization.
Strategic Application in FBDD
The "3D-Fragment" Advantage
Most commercial fragment libraries are dominated by
-rich flat aromatics. 3-ATHF introduces character (Fsp3 score = 1.0), providing a "puckered" ring conformation. This allows the amine vector to exit the binding pocket at defined angles (approx. 109.5°) rather than the planar 120° of anilines, accessing unique chemical space.
Vector Analysis
Primary Vector (
-functionalization): The amine is the primary handle for growing the fragment via amide coupling, reductive amination, or .
Secondary Vector (Ring C-H): Advanced C-H activation can functionalize the ring, though this is less common in early-stage FBDD.
Pharmacophore: The ether oxygen often acts as a bioisostere for a carbonyl or hydroxyl group, accepting hydrogen bonds from backbone amides.
Experimental Protocols
Protocol A: Biophysical Screening via Ligand-Observed NMR
Due to the lack of a UV chromophore, 3-ATHF cannot be screened via standard SPR or TR-FRET methods without labeling. Ligand-Observed NMR (STD and WaterLOGSY) is the gold standard validation method.
Objective: Detect direct binding of 3-ATHF to the target protein.
Materials:
Target Protein (
purity, in PBS or Tris buffer, pH 7.4).
3-ATHF (100 mM stock in
-DMSO).
(buffer component).
500 MHz (or higher) NMR Spectrometer with Cryoprobe.
Workflow:
Sample Preparation:
Prepare "Cocktail" sample: 500
M 3-ATHF + 10 M Protein (50:1 Ligand:Protein ratio).
Prepare "Reference" sample: 500
M 3-ATHF (no protein).
Solvent: 90% Buffer / 10%
.
Saturation Transfer Difference (STD) Experiment:
On-Resonance Irradiation: -0.5 ppm (Targeting protein methyls).
Subtract "On-Resonance" spectrum from "Off-Resonance".
Positive Hit: Signals corresponding to 3-ATHF protons (multiplets at 3.5–4.0 ppm and 1.5–2.2 ppm) appear in the difference spectrum, indicating magnetization transfer from protein to ligand.
Validation (WaterLOGSY):
Run WaterLOGSY to confirm. Non-binders show positive peaks (tumbling fast); binders show negative or reduced intensity peaks (tumbling with protein).
Protocol B: Parallel Synthesis for Fragment Elaboration
Once binding is confirmed, the fragment must be "grown". The following protocol describes the rapid synthesis of an amide library to probe adjacent pockets.
Objective: Synthesize 24 analogues of 3-ATHF in a 96-well plate format.
Reagents:
(R)- or (S)-3-Aminotetrahydrofuran (0.2 M in DMF).
Diverse Carboxylic Acid set (0.2 M in DMF).
HATU (0.2 M in DMF).
DIPEA (Neat).
Step-by-Step:
Dispensing: In a 96-well deep-well plate, add 50
L of Carboxylic Acid solution (10 mol) to each well.
Activation: Add 50
L HATU solution (10 mol) and 5 L DIPEA (30 mol). Shake at RT for 10 min.
Coupling: Add 50
L 3-ATHF solution (10 mol).
Incubation: Seal plate and shake at RT for 4 hours.
Quenching/Purification:
Add 500
L EtOAc and 500 L sat. .
Vortex and separate phases (liquid handler or manual pipette).
Evaporate organic layer (Genevac or SpeedVac).
QC: Re-dissolve in DMSO for direct biological assay. Check purity of random 10% of wells via LC-MS.
Visualizations
Diagram 1: FBDD Workflow with 3-ATHF
This diagram illustrates the decision matrix for processing a 3-ATHF hit.
Caption: Workflow for transitioning a raw 3-ATHF fragment hit into a lead series, emphasizing early chiral resolution.
Diagram 2: Synthetic Elaboration Pathways
Visualizing how the amine vector is utilized to access diverse chemical space.
Caption: Divergent synthetic pathways from the 3-ATHF core, generating diverse physicochemical profiles.
Case Study: 11β-HSD1 Inhibitors
Context: 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) converts cortisone to cortisol.[1][2][3] Inhibitors are sought for treating metabolic syndrome.
Application:
Researchers at major pharmaceutical firms (e.g., Abbott, Merck) utilized 3-ATHF derivatives to target the substrate-binding pocket of 11β-HSD1.
Hit: The tetrahydrofuran ring mimics the steroid A-ring or the ribose of the NADP(H) cofactor.
Optimization: The amine group of (S)-3-ATHF was acylated with bulky adamantyl or bicyclic groups.
Mechanism: The ether oxygen of the THF ring accepts a hydrogen bond from the catalytic Tyr183 or Ser170 (key catalytic residues), anchoring the inhibitor. The "puckered" shape of the THF ring perfectly fills the hydrophobic pocket that usually accommodates the steroid core.
Outcome: High potency (nM range) inhibitors were achieved by "growing" from the amine vector while the THF core maintained the essential anchor interaction.
Safety & Handling
Hazards: 3-ATHF is Flammable (H226) , Harmful if swallowed (H302) , and causes Severe skin burns/Eye damage (H314/H318) .
Precautions:
Always handle in a fume hood.
Wear butyl rubber gloves (nitrile may offer insufficient protection against cyclic ethers).
Store under inert gas (Nitrogen/Argon) as amines can absorb
from air to form carbamates, and ethers can form peroxides over time.
References
PubChem Compound Summary: (S)-3-Aminotetrahydrofuran . National Center for Biotechnology Information (2025). PubChem Database.
[Link][4]
Fragment-based drug discovery: a practical approach . ResearchGate (Review of FBDD methodologies including NMR screening).
[Link]
Crystal structures of 11β-hydroxysteroid dehydrogenase type 1 and their use in drug discovery . NIH National Library of Medicine.[4] (Detailed structural biology of the target).
[Link]
RCSB PDB: 11β-HSD1 Structure (2BEL) . RCSB Protein Data Bank. (Structural basis for case study).
[Link]
Application Note: Buchwald-Hartwig Amination with 3-Aminotetrahydrofuran
This guide outlines high-fidelity protocols for the Buchwald-Hartwig amination of 3-Aminotetrahydrofuran (3-ATHF) .[1] It is designed for medicinal chemists requiring robust, scalable methods to install this polar, metab...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines high-fidelity protocols for the Buchwald-Hartwig amination of 3-Aminotetrahydrofuran (3-ATHF) .[1] It is designed for medicinal chemists requiring robust, scalable methods to install this polar, metabolically stable motif onto aryl and heteroaryl scaffolds.
[1]
Strategic Overview & Mechanistic Insight
3-Aminotetrahydrofuran (3-ATHF) is a high-value "privileged structure" in drug discovery.[1] It offers a primary amine handle with reduced lipophilicity (
) compared to carbocyclic analogs (e.g., cyclopentylamine) and improved metabolic stability. However, its use in Palladium-catalyzed cross-coupling presents specific challenges:
Primary Aliphatic Amine: Prone to ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
-hydride elimination if the catalytic cycle stalls. It also competes for binding, potentially acting as a poisoning ligand on the metal center.
Coordination Interference: The ether oxygen in the tetrahydrofuran ring can act as a hemilabile ligand, potentially sequestering the catalyst in off-cycle resting states.
Salt Handling: 3-ATHF is typically supplied as a hydrochloride salt (3-ATHF[1]·HCl), requiring in situ neutralization which alters the ionic strength and heterogeneity of the reaction matrix.
The Solution: Ligand & Catalyst Selection
To overcome these barriers, the protocol relies on Dialkylbiaryl Phosphine Ligands (Buchwald Ligands).
BrettPhos / tBuBrettPhos: The "Gold Standard" for primary aliphatic amines. The extreme bulk ensures mono-arylation (preventing the formation of tertiary amines) and accelerates reductive elimination, outcompeting ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
-hydride elimination.
RuPhos: Excellent for sterically hindered aryl halides or when using weaker bases.
Pd G3/G4 Precatalysts: We strictly recommend using Palladacycle Precatalysts (e.g., BrettPhos Pd G3) rather than mixing
+ Ligand. This ensures a 1:1 Pd:L ratio, rapid activation at low temperatures, and eliminates the induction period, which is critical when coupling reactive aliphatic amines.
Target: Coupling 3-ATHF·HCl with Aryl/Heteroaryl Chlorides.
Scale: 1.0 mmol (scalable to >100 g).
Self-Validation: This system uses a strong base (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
) to drive the reaction. If the substrate contains base-sensitive groups (esters, nitriles), switch to Protocol B.
Purge: Cap the vessel and purge with inert gas for 5 minutes (vacuum/backfill cycles x3).
Solvent Addition: Add anhydrous 1,4-Dioxane (Concentration: 0.2 M – 0.5 M).
Note: If the Aryl Chloride is a liquid, add it now via syringe.
Reaction: Heat the mixture to 80–100 °C with vigorous stirring.
Time: Conversion is typically complete within 1–4 hours.
Monitoring: Check LCMS for consumption of Aryl Chloride.
Workup: Cool to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove insoluble salts (
, Pd black). Concentrate the filtrate and purify via flash chromatography.
Critical Control Point: The order of addition matters. Adding the base to the amine salt before adding the catalyst can sometimes generate free amine that coordinates Pd precursors if not using G3 precatalysts. With G3 precatalysts, solid mixing is safe.
Protocol B: Base-Sensitive Substrates (Weak Base Method)
Target: Substrates with esters, nitro groups, or base-labile protons.[1]
Logic: Uses ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
(kinetic base) or (weak inorganic base) to prevent side reactions.
Fix: Dilute the reaction to 0.1 M. Switch solvent to t-Amyl Alcohol , which solubilizes salts better than Dioxane/Toluene.
Problem: Racemization of chiral 3-ATHF.
Insight: Pd-catalyzed amination occurs at the Nitrogen.[1] The chiral center at C3 is generally configurationally stable under these conditions. However, harsh bases (
) at high temps (>120°C) could potentially epimerize via reversible elimination mechanisms, though rare.
Fix: Stick to <100 °C and use Protocol B if optical rotation degrades.
Visualized Workflows
Figure 1: Salt Handling & Reaction Workflow
This diagram illustrates the critical decision pathways for handling the hydrochloride salt of 3-ATHF to ensure catalytic efficiency.
Caption: Decision tree for selecting the optimal protocol based on substrate stability and amine salt handling.
Highlights why bulky ligands (BrettPhos) are required to prevent ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
-hydride elimination.
Caption: Catalytic cycle emphasizing the role of bulky ligands in accelerating Reductive Elimination over Beta-Hydride Elimination.
References
Maiti, D., Fors, B. P., Henderson, J. L., Nakamura, Y., & Buchwald, S. L. (2011). Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases.[1] Chemical Science, 2(1), 57-68.[1] Link
Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). N-Substituted 2-Aminobiphenylpalladium Methanesulfonate Precatalysts and Their Use in C–C and C–N Cross-Couplings. The Journal of Organic Chemistry, 79(9), 4161–4166. Link[1]
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Link[1]
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.[1] Link
Welcome to the technical support hub for 3-Aminotetrahydrofuran (3-ATHF) . This guide addresses the specific challenges associated with purifying this small, polar, heterocycle. Unlike standard lipophilic amines, 3-ATHF possesses high water solubility and volatility, making it prone to yield loss during aqueous workups and rotary evaporation.
Whether you are liberating the free base from a hydrochloride salt or polishing a crude reaction mixture, the protocols below are designed to maximize recovery and maintain optical purity (if applicable).
Module 1: Critical Physicochemical Properties
Read this before planning your purification. The physical constants dictate the method.
Property
Value
Implication for Purification
Boiling Point (Atm)
~143°C
High enough to distill, but risk of oxidation/racemization at high heat.
Boiling Point (Vac)
~50–52°C @ 15 mmHg
Preferred: Vacuum distillation is the gold standard for final polishing.
pKa (Conjugate Acid)
~8.90
Critical: Aqueous phase must be pH > 11.0 to ensure >99% free base exists.
Solubility
Miscible with water
Risk: Significant loss to aqueous phase during extraction without salting out.
Stability
Air/CO₂ Sensitive
Absorbs CO₂ to form carbamates; oxidizes to yellow N-oxides. Store under Argon.[1]
Module 2: Isolation from Salts (HCl / Tosylate)
Most users acquire 3-ATHF as a stable salt. Liberating the free base requires a specific "Salting-Out" extraction protocol to overcome water solubility.
The Workflow
Figure 1: Critical path for isolating 3-ATHF free base from its salt form. Note the emphasis on saturation.
Step-by-Step Protocol
Dissolution: Dissolve the 3-ATHF salt (e.g., 10 g) in the minimum amount of water possible (approx. 10–15 mL). Cool to 0°C in an ice bath.
Basification: Slowly add 50% w/w NaOH solution dropwise with stirring. Monitor pH. You must reach pH 12–13 .
Why? The pKa is ~8.[1][2]9. At pH 9, 50% is still protonated. At pH 11, ~99% is free base. At pH 13, you ensure total deprotonation.
Salting Out (The "Secret" Step): Add solid Potassium Carbonate (K₂CO₃) to the aqueous mixture until no more dissolves (saturation).
Mechanism:[3][4][5][6] This increases the ionic strength of the aqueous phase, disrupting the hydrogen bonding network solubilizing the amine. This "pushes" the amine out of the water (Salting-out effect).
Extraction: Extract with Dichloromethane (DCM) or Chloroform (CHCl₃).
Volume: Use 4 portions of solvent (4 x 15 mL).
Note: Diethyl ether is often too non-polar to extract this specific amine efficiently.
Drying: Dry the combined organic layers over anhydrous Na₂SO₄ for 20 minutes. Filter.
Concentration: Remove solvent via rotary evaporation.[3]
WARNING: Do not use high vacuum or heat > 40°C. 3-ATHF is volatile. Stop when the solvent volume is low and switch to a gentle nitrogen stream if possible.
Module 3: Purification of Crude Free Base
If your material is colored (yellow/brown) or impure after extraction, use these methods.
Method A: Vacuum Distillation (Recommended)
This is the most effective method for high purity (>98%).
Setup: Short-path distillation head with a cow receiver.
Pressure: Apply vacuum (target 10–20 mmHg).
Temperature: Collect the fraction boiling at 50–55°C (at 15 mmHg).
Note: Discard the first few drops (forerun) which may contain residual solvent or water.
Storage: Immediately backfill with Argon/Nitrogen.
Method B: Flash Chromatography (Advanced)
Use only if distillation is unavailable. Standard silica gel is acidic and will irreversibly bind the amine.
The Modifier: The 1% Triethylamine (or NH₄OH) is mandatory to deactivate the acidic silanol sites on the silica. Without it, your compound will streak and yield will be <50%.
Staining: Ninhydrin stain (spots turn red/purple upon heating).
Module 4: Troubleshooting & FAQs
Logic Tree: Why is my yield low?
Figure 2: Diagnostic logic for yield issues.
Frequently Asked Questions
Q: My product turned from colorless to yellow overnight. Is it ruined?A: Not necessarily. Amines oxidize easily to form N-oxides or absorb CO₂ to form carbamates.
Fix: Redistill the material under vacuum.[3][6][7]
Q: Can I use Diethyl Ether for extraction?A: It is not recommended. 3-ATHF is quite polar. Ether is often too hydrophobic to pull the amine out of the water efficiently. DCM or Chloroform are superior for this specific molecule.
Q: I see a "ghost" peak in my NMR around 3.5 ppm that isn't my product.A: If you used Methanol in your column or workup, 3-ATHF can form hydrogen-bonded complexes or trace hemiaminals depending on conditions, but more likely, it is residual water or solvent. If the peak is broad, it is likely the NH₂ protons exchanging. Add a drop of D₂O to the NMR tube; if the peak disappears, it is exchangeable (NH/OH).
Q: Is the R-enantiomer purified differently than the S-enantiomer?A: Physically, no. Boiling points and solubilities are identical. However, if you are performing a Chemical Resolution (separating a racemic mixture), you would use a chiral acid like Tartaric Acid or Mandelic Acid to form diastereomeric salts, which can then be crystallized selectively.
References
PubChem. Compound Summary: (R)-3-Aminotetrahydrofuran.[3][8][9] National Library of Medicine. Link
Sigma-Aldrich. 3-Aminotetrahydrofuran Product Specification & Safety Data Sheet. Merck KGaA. Link
NIST Chemistry WebBook. Tetrahydrofuran Derivatives and Thermochemical Data. National Institute of Standards and Technology. Link
Google Patents. Process for the synthesis of derivatives of 3-amino-tetrahydrofuran (WO2008080891A2).Link
Technical Support Center: Purification & Handling of 3-Aminotetrahydrofuran
[1] Executive Summary: The Nature of the Molecule 3-Aminotetrahydrofuran (3-ATHF) is a critical chiral building block in medicinal chemistry, often used in the synthesis of HIV protease inhibitors and broad-spectrum anti...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary: The Nature of the Molecule
3-Aminotetrahydrofuran (3-ATHF) is a critical chiral building block in medicinal chemistry, often used in the synthesis of HIV protease inhibitors and broad-spectrum antibiotics.[1] However, it presents a dual challenge: it is hygroscopic (attracts water) and air-sensitive (reacts with CO₂ and oxygen).[1]
Users frequently encounter "wet" samples or samples that have degraded into yellow/brown oils. This guide provides field-proven protocols to restore synthesis-grade purity.
Q: My Karl Fischer (KF) titration shows 2.5% water. Can I use molecular sieves directly?A:No. For water content >1%, molecular sieves are inefficient and will quickly saturate.
The Fix: You must perform a "bulk drying" step first.
Dissolve the amine in a non-polar solvent (like Dichloromethane or Diethyl Ether) if not already in solution.
Dry over KOH pellets or Anhydrous Sodium Sulfate (Na₂SO₄) for 2–4 hours.
Filter, remove the solvent, and then store over activated 4Å Molecular Sieves for final polishing (<100 ppm water).
Why? KOH is a superior bulk desiccant for amines because it minimizes salt formation, whereas acidic drying agents (like silica) can trap the amine.
Q: Can I dry 3-ATHF by azeotropic distillation?A:Yes, this is the preferred method for scale-up. [1]
Protocol: Add dry Toluene or Benzene to your 3-ATHF.[1] Distill the mixture. The water-toluene azeotrope boils at ~85°C, carrying the water over first.
Validation: The distillate will initially be cloudy (water-rich).[1] Continue until the distillate is clear and the head temperature rises to the boiling point of pure toluene (110.6°C).
Q: My sample has turned from colorless to yellow/brown. Is it usable?A:Likely not for sensitive catalysis. [1]
The Cause: The color comes from N-oxides and imines formed by reaction with air.[1] These impurities act as catalyst poisons in cross-coupling reactions.
The Fix: You must perform a Vacuum Distillation . Simple filtration will not remove soluble oxidation byproducts.
Q: I see a white precipitate forming in the bottle. What is it?A: This is likely 3-ATHF Carbamate , formed by the reaction of the amine with atmospheric CO₂.
The Fix:
Filtration: If the solid is minor, filter under inert atmosphere (Argon).
Regeneration: If the sample is heavily contaminated, dissolve in strong acid (HCl), wash with ether (removes non-basic impurities), then basify (NaOH) and extract back into DCM. This "Acid-Base Wash" releases the CO₂ and regenerates the free amine.
Technical Protocols
Protocol 1: High-Efficiency Vacuum Distillation
Best for: Removing color, oxidation products, and trace solvents.[1]
Technical Support Center: Optimizing Storage and Handling of Hygroscopic 3-Aminotetrahydrofuran Salts
Welcome to the technical support center for 3-Aminotetrahydrofuran salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the optimal...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 3-Aminotetrahydrofuran salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the optimal storage and handling of these hygroscopic materials. The propensity of these salts to absorb atmospheric moisture can significantly impact experimental reproducibility, product stability, and the overall success of your research.[1][2][3] This resource offers a structured approach to mitigate these challenges, ensuring the integrity of your materials and the reliability of your results.
I. Understanding the Challenge: The Hygroscopic Nature of 3-Aminotetrahydrofuran Salts
Hygroscopicity is the tendency of a substance to attract and hold water molecules from the surrounding environment.[2] For 3-Aminotetrahydrofuran salts, this affinity for moisture can lead to a cascade of undesirable physical and chemical changes.[4]
Physical Alterations: Moisture absorption can cause the crystalline salt to become damp, leading to clumping, caking, or even deliquescence (dissolving in the absorbed water).[2][5] This not only complicates accurate weighing and dispensing but can also alter the material's dissolution profile and bioavailability in downstream applications.[3]
Chemical Degradation: The presence of water can facilitate hydrolytic degradation pathways, leading to the formation of impurities and a reduction in the active pharmaceutical ingredient's (API) potency.[6][4]
Impact on Manufacturing and Formulation: In a pharmaceutical manufacturing setting, uncontrolled moisture can lead to issues with powder flow, tablet compression, and coating, ultimately affecting the quality and shelf-life of the final drug product.[5]
II. Frequently Asked Questions (FAQs)
This section addresses common questions regarding the storage and handling of hygroscopic 3-Aminotetrahydrofuran salts, providing the scientific rationale behind our recommendations.
Q1: What are the ideal storage conditions for 3-Aminotetrahydrofuran salts?
A1: The primary goal is to minimize exposure to atmospheric moisture. Therefore, these salts should be stored in a cool, dry, and well-ventilated area.[7][8] The container must be tightly sealed when not in use.[1][8][9] For enhanced protection, storing the primary container inside a desiccator containing a suitable drying agent (e.g., silica gel, calcium chloride) is highly recommended.[10] In some cases, storage under an inert atmosphere (e.g., nitrogen or argon) in a glove box may be necessary for highly sensitive applications.[10]
Q2: How does humidity affect the stability of the salt?
A2: Relative humidity (RH) is a critical factor. Even at moderate RH levels, the salt can begin to absorb moisture. This can initiate a positive feedback loop where the initial moisture absorption makes the material more prone to further water uptake. High humidity can accelerate physical changes like clumping and can also increase the rate of chemical degradation.[6] It is crucial to keep the relative humidity as low as possible during storage and handling.[11]
Q3: Can I store 3-Aminotetrahydrofuran salts in a standard laboratory refrigerator or freezer?
A3: While refrigeration can slow down chemical degradation, it can also introduce moisture-related problems. If the container is not perfectly sealed, condensation can form on the cold surfaces upon removal from the refrigerator, exposing the sample to a high-moisture environment. If refrigeration is necessary for stability reasons, it is imperative to allow the container to equilibrate to room temperature before opening it. This prevents condensation from forming on the cold product.
Q4: The salt in my container has formed clumps. Is it still usable?
A4: Clumping is a clear indicator of moisture absorption.[1][2] While you might be able to break up the clumps with a spatula, the water content of the material is no longer uniform or known.[1] This can lead to significant errors in weighing and stoichiometry calculations. For quantitative applications, it is highly recommended to either dry the material under vacuum (if thermally stable) or use a fresh, unopened container.[12] For less sensitive applications, you may proceed with caution, but be aware of the potential for inaccurate results.
Q5: What is the best way to weigh a hygroscopic 3-Aminotetrahydrofuran salt accurately?
A5: Accurate weighing requires minimizing exposure to air.[1] The most reliable method is to perform the weighing inside a glove box with a controlled low-humidity atmosphere.[13] If a glove box is unavailable, work quickly.[1] Have all necessary equipment ready. Instead of weighing directly onto weighing paper, use a tared, sealable container (e.g., a screw-cap vial).[14] Add the approximate amount of salt to the vial, seal it, and then record the precise weight. This minimizes the time the salt is exposed to the open atmosphere.[15]
III. Troubleshooting Guides
This section provides structured guidance for identifying and resolving common issues encountered during experiments with 3-Aminotetrahydrofuran salts.
Guide 1: Inconsistent Reaction Yields or Profiles
Symptom: You observe significant variability in reaction yields, or unexpected side products are detected.
Potential Cause: Inaccurate quantification of the 3-Aminotetrahydrofuran salt due to absorbed water, or degradation of the starting material.
Symptom: The salt is clumpy, sticky, or "melts" on the balance, making accurate weighing and transfer difficult.[13]
Potential Cause: Significant moisture absorption by the material.
Troubleshooting Workflow:
Caption: Troubleshooting handling and weighing difficulties.
IV. Experimental Protocols
Protocol 1: Recommended Storage Procedure
Initial Receipt: Upon receiving a new container of 3-Aminotetrahydrofuran salt, inspect the seal for any damage.
Primary Container: Keep the salt in its original, tightly sealed container.[1] After each use, ensure the cap is securely fastened.
Secondary Containment (Desiccator): Place the primary container inside a desiccator containing a fresh, active desiccant (e.g., silica gel with a moisture indicator). Ensure the desiccator seal is airtight.
Environment: Store the desiccator in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[7][8]
Inert Atmosphere (Optional, for high-purity applications): For highly sensitive experiments, consider aliquoting the salt into smaller vials inside a glove box under an inert atmosphere (e.g., nitrogen or argon). These vials can then be stored in a desiccator.
Protocol 2: Accurate Weighing of a Hygroscopic Sample (without a glove box)
Preparation: Bring the sealed container of the 3-Aminotetrahydrofuran salt and a clean, dry, sealable weighing vessel (e.g., a screw-cap vial) to the balance area. Have spatulas and any other necessary tools ready.
Tare the Vessel: Place the sealed weighing vessel on the balance and tare the weight.
Minimize Exposure: Briefly open the main container of the salt. Quickly transfer an approximate amount of the salt into the tared weighing vessel using a clean, dry spatula.
Seal and Weigh: Immediately seal the weighing vessel and place it back on the balance. Record the stable weight.
Close Main Container: Promptly and securely close the main container of the salt and return it to the desiccator.
Transfer: The weighed salt can now be transferred to the reaction vessel. If dissolving the salt first, the solvent can be added directly to the weighing vial.
V. Data Presentation
Table 1: Influence of Storage Conditions on Material Integrity
Storage Condition
Relative Humidity (RH)
Observation after 1 week
Impact on Weighing
Recommendation
Open to lab air
40-60%
Significant clumping
Difficult, inaccurate
Not Recommended
Tightly sealed container
Ambient
Minor clumping near surface
Moderate difficulty
Sub-optimal
In a desiccator
<10%
Free-flowing powder
Easy, accurate
Recommended
In a glove box (N2)
<1%
Free-flowing powder
Optimal
Best Practice
VI. References
TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?. Retrieved from [Link]
Absortech. (n.d.). Moisture protection for hygroscopic materials during transport. Retrieved from [Link]
Scribd. (n.d.). THF Handling & Safety Guide. Retrieved from [Link]
Wikipedia. (2023). Hygroscopy. Retrieved from [Link]
Quimivita. (n.d.). Best practices for handling chemical reagents to prevent cross-contamination. Retrieved from [Link]
Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]
Chromatography Forum. (2008). How to Handle Hygroscopic Reference Standards?. Retrieved from [Link]
Chromatography Forum. (2008). How to weigh a higroscopic substance. Retrieved from [Link]
University of Rochester, Department of Chemistry. (n.d.). How To: Store Reagents. Retrieved from [Link]
PharmaInfo. (n.d.). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). (R)-3-Aminotetrahydrofuran. PubChem Compound Database. Retrieved from [Link]
ResearchGate. (2008). Hygroscopic moisture content: Determination and correlations. Retrieved from [Link]
Precision Stability Storage. (2023). Impact of Storage Conditions on Drug Shelf Life. Retrieved from [Link]
Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Hygroscopic. Retrieved from [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]
National Center for Biotechnology Information. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Retrieved from [Link]
ResearchGate. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. Retrieved from [Link]
Reddit. (2021). Tips on weighing hygroscopic substance on a microbalance. Retrieved from [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Tetrahydrofuran. Retrieved from [Link]
Kett. (n.d.). Learn the Six Methods For Determining Moisture. Retrieved from [Link]
University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Weighing. Retrieved from [Link]
Sussex Damp Experts. (n.d.). Hygroscopic Salts. Retrieved from [Link]
SMT Dry Cabinets. (n.d.). The Hidden Threat: Protecting Pharmaceuticals from Moisture Damage. Retrieved from [Link]
ResearchGate. (2001). Thermal stability of 3,4,5-trinitropyrazole and its ammonium salt. Retrieved from [Link]
LookChem. (n.d.). 3-Aminotetrahydrofuran. Retrieved from [Link]
MDPI. (2024). Improvement of the Thermal Stability and Aqueous Solubility of Three Matrine Salts Assembled by the Similar Structure Salt Formers. Retrieved from [Link]
National Center for Biotechnology Information. (2009). Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents. Retrieved from [Link]
1H NMR Interpretation of 3-Aminotetrahydrofuran and Its Salts
This guide provides a technical comparison and interpretation framework for 3-Aminotetrahydrofuran (3-ATHF) and its stabilized salt forms. It is designed for medicinal chemists and analytical scientists requiring robust...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparison and interpretation framework for 3-Aminotetrahydrofuran (3-ATHF) and its stabilized salt forms. It is designed for medicinal chemists and analytical scientists requiring robust verification protocols.
Content Type: Publish Comparison Guide
Focus: Structural Verification, Salt Selection, and Stability Analysis
Executive Summary
3-Aminotetrahydrofuran is a high-value chiral building block (synthon) in fragment-based drug discovery, particularly for introducing solubility-enhancing ether/amine motifs. However, its free base form is a hygroscopic, air-sensitive liquid prone to oxidation and carbamate formation.
For reproducible drug development, the salt forms (Hydrochloride,
-Toluenesulfonate) are the industry standard. This guide compares their performance and provides the definitive NMR interpretation logic to distinguish these forms.
Part 1: Performance Comparison (Free Base vs. Salts)
The choice between free base and salt is not merely about physical state; it dictates the analytical method and storage stability.
Feature
Free Base (3-ATHF)
Hydrochloride Salt (3-ATHF·HCl)
-Toluenesulfonate (Tosylate)
Physical State
Colorless to yellow oil
White crystalline solid
White/Off-white solid
Stability
Low. Absorbs CO from air to form carbamates; oxidizes to N-oxides.
High. Stable at room temperature; non-hygroscopic.
High. Excellent crystallinity; often used for chiral resolution.
Solubility
Miscible in DCM, CHCl, MeOH.
Soluble in Water, DMSO, MeOH. Insoluble in DCM.
Soluble in DMSO, MeOH.
NMR Solvent
CDCl (Preferred for resolution).
DMSO- or DO (Required for solubility).
DMSO- (Preferred).
Handling
Requires inert atmosphere (N/Ar).
Standard benchtop handling.
Standard benchtop handling.
Critical Insight: In early-stage discovery, the Tosylate salt is often preferred for crystallographic studies due to its ability to form well-ordered lattices, whereas the HCl salt is preferred for bulk synthesis due to higher atom economy.
Part 2: 1H NMR Interpretation Guide
The structural core of 3-ATHF consists of a tetrahydrofuran ring with an amine substituent at the C3 position. The challenge lies in distinguishing the diastereotopic protons of the ring and the shift changes caused by protonation.
1. Chemical Shift Assignments (Representative)
The following data correlates the structural changes observed when moving from the Free Base (in CDCl
) to the Salt forms (in DMSO-).
Proton Position
Label
Free Base ( ppm, CDCl)
Salt Form ( ppm, DMSO-)
Interpretation Note
Amine
–NH / –NH
1.5 – 2.0 (Broad s)
8.0 – 8.5 (Broad s)
Protonation causes massive deshielding; integrates for 3H in salts.
C3-H
Methine
3.50 – 3.65 (m)
3.80 – 4.00 (m)
The -proton shifts downfield due to the inductive effect of the cation.
C2-H
Ether -CH
3.90 – 4.05 (dd/m)
3.90 – 4.10 (m)
Diastereotopic protons; often overlap with C5-H.
C5-H
Ether -CH
3.70 – 3.85 (m)
3.70 – 3.90 (m)
Slightly upfield of C2-H due to distance from the amine.
C4-H
Ring -CH
1.60 – 2.15 (m)
1.80 – 2.30 (m)
Complex multiplet; one proton is pseudo-axial, one pseudo-equatorial.
Counter-Ion
Tosylate (Ar-H)
N/A
7.10 (d) & 7.50 (d)
Characteristic AA'BB' system (integral 2H each).
Counter-Ion
Tosylate (Me)
N/A
2.29 (s)
Sharp singlet; excellent internal standard for stoichiometry.
2. The "Deshielding Shift" Phenomenon
When converting the free base to a salt, the lone pair on the nitrogen is protonated. This creates a positive charge that pulls electron density away from the C3-H proton.
Observation: The multiplet at ~3.5 ppm (Free Base) moves to ~3.9 ppm (Salt).
Validation: If the C3-H signal remains at 3.5 ppm in a "salt" sample, the salt formation is incomplete, or the free base has dissociated (common in wet solvents).
Part 3: Structural Assignment Logic (Visualization)
The following decision tree outlines the logical flow for verifying the structure and purity of 3-Aminotetrahydrofuran salts using 1H NMR.
Figure 1: Decision logic for verifying 3-Aminotetrahydrofuran salts via 1H NMR.
Part 4: Experimental Protocols
To ensure the data matches the interpretation above, follow these specific protocols.
Protocol A: NMR Sample Preparation (Critical)
Solvent Choice: Do not use CDCl
for salts; the solubility is poor, and the acidic proton may exchange with trace water, broadening the peak into the baseline. Use DMSO- (99.9% D) stored over molecular sieves.
Concentration: 5–10 mg of sample in 0.6 mL solvent. High concentrations (>20 mg) can cause viscosity broadening in salts.
Water Suppression: If the sample is hygroscopic (HCl salt), a water peak at 3.33 ppm (in DMSO) may obscure the C3-H signal. Use a presaturation pulse sequence if necessary, or dry the sample in a vacuum oven at 40°C for 4 hours prior to analysis.
Protocol B: Distinguishing Isomers (Regio-purity)
A common impurity is the 2-aminomethyltetrahydrofuran (isomeric byproduct).
Differentiation:
3-Amino (Target): The C3-H is a methine (1H).
2-Aminomethyl (Impurity): The substituent is a methylene (CH
-NH).
Diagnostic: Look for an extra methylene signal around 2.6–2.8 ppm. In the 3-amino target, there are no protons in this region (only ring protons >3.5 ppm or <2.3 ppm).
References
Sigma-Aldrich. 3-Aminotetrahydrofuran Product Specification & NMR Data. Merck KGaA. Link
National Institutes of Health (NIH). PubChem Compound Summary: 3-Aminotetrahydrofuran. PubChem Database. Link
Royal Society of Chemistry (RSC). ChemSpider: p-Toluenesulfonic acid NMR Data.Link
Reich, H. J. Structure Determination Using NMR Spectroscopy. University of Wisconsin-Madison.[1] (General reference for amine/ether substituent effects). Link
A Senior Application Scientist's Guide to the 13C NMR Chemical Shifts of 3-Aminotetrahydrofuran Isomers
For researchers and professionals in drug development, the precise structural elucidation of chiral molecules is a cornerstone of ensuring safety and efficacy. 3-Aminotetrahydrofuran is a valuable building block in medic...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development, the precise structural elucidation of chiral molecules is a cornerstone of ensuring safety and efficacy. 3-Aminotetrahydrofuran is a valuable building block in medicinal chemistry, and its stereoisomers, (S)-3-aminotetrahydrofuran and (R)-3-aminotetrahydrofuran, can exhibit distinct pharmacological profiles. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for this purpose, yet the differentiation of enantiomers presents a unique challenge. This guide provides an in-depth comparison of the 13C NMR characteristics of 3-aminotetrahydrofuran isomers, supported by experimental data and established protocols for their differentiation.
The Challenge of Distinguishing Enantiomers by NMR
Enantiomers are non-superimposable mirror images of each other. In an achiral environment, such as a standard NMR solvent like deuterated chloroform (CDCl₃), enantiomers are chemically and magnetically equivalent. This means they exhibit identical physical properties, including their NMR spectra. Therefore, a standard 13C NMR spectrum of (S)-3-aminotetrahydrofuran will be indistinguishable from that of (R)-3-aminotetrahydrofuran.
To overcome this, we must introduce a chiral environment that interacts differently with each enantiomer, breaking their magnetic equivalence. This is typically achieved through the use of chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs).
Predicted 13C NMR Chemical Shifts of 3-Aminotetrahydrofuran
While the standard spectra of the two enantiomers are identical, it is useful to understand the expected chemical shifts for the carbon atoms in the 3-aminotetrahydrofuran scaffold. The table below presents predicted chemical shifts based on established ranges for similar functional groups.[1][2] It's important to note that these are approximate values and can be influenced by the solvent and concentration.
Carbon Atom
Functional Group
Predicted Chemical Shift (ppm)
C2
C-O (ether)
65 - 75
C3
C-N (amine)
50 - 60
C4
Aliphatic C-C
30 - 40
C5
C-O (ether)
65 - 75
Note: In the achiral tetrahydrofuran molecule, C2 and C5 are chemically equivalent, as are C3 and C4. The introduction of a substituent at C3 in 3-aminotetrahydrofuran removes this symmetry, resulting in four distinct carbon signals.
Experimental data for (S)-3-aminotetrahydrofuran hydrochloride in CDCl₃ shows the following 13C NMR signals: δ (ppm): 70.49, 66.82, 51.21, 30.01.[3] The protonation of the amine group in the hydrochloride salt influences the electron density and thus the chemical shifts of the nearby carbon atoms, which accounts for any deviation from the predicted values for the free base.
Molecular structure of 3-aminotetrahydrofuran with carbon numbering.
Differentiating Enantiomers using Chiral Solvating Agents (CSAs)
A common and effective method for resolving the NMR signals of enantiomers is the use of chiral solvating agents (CSAs). These are enantiomerically pure compounds that form transient, non-covalent diastereomeric complexes with the analyte enantiomers.[4][5] These complexes have different magnetic environments, leading to separate signals for each enantiomer in the NMR spectrum. A widely used class of CSAs for amines are derivatives of 1,1'-bi-2-naphthol (BINOL).[4]
The interaction between the CSA and the enantiomers of 3-aminotetrahydrofuran can be visualized as follows:
Formation of diastereomeric complexes with a chiral solvating agent.
Experimental Protocol for Chiral Discrimination using a BINOL-derived CSA
This protocol outlines the steps for determining the enantiomeric excess of a sample of 3-aminotetrahydrofuran using a BINOL-derived chiral solvating agent.[4][6]
Materials:
Sample of 3-aminotetrahydrofuran (racemic or of unknown enantiomeric purity)
Enantiomerically pure chiral solvating agent (e.g., (S)-BINOL derivative)
High-quality NMR tubes
Deuterated chloroform (CDCl₃)
NMR spectrometer
Procedure:
Workflow for 13C NMR analysis with a chiral solvating agent.
Data Analysis:
In the resulting spectrum, the signals for the carbon atoms of the two enantiomers should be resolved into two separate peaks for each carbon. The difference in their chemical shifts (Δδ) is a measure of the enantiodiscrimination. The enantiomeric excess (% ee) can be calculated by integrating the corresponding peaks for the two diastereomeric complexes.
Alternative Method: Chiral Derivatizing Agents (CDAs)
An alternative to CSAs is the use of chiral derivatizing agents (CDAs), such as Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA).[7][8] In this method, the enantiomers of the amine are covalently bonded to an enantiomerically pure CDA to form stable diastereomeric amides. These diastereomers can then be readily distinguished by NMR. While this method requires a chemical reaction and purification of the products, it often results in larger and more easily quantifiable signal separation in the NMR spectrum.
Conclusion
While the standard 13C NMR spectra of (S)- and (R)-3-aminotetrahydrofuran are identical due to their enantiomeric relationship, this guide demonstrates that their differentiation is readily achievable through the use of chiral auxiliaries. The application of chiral solvating agents offers a rapid and non-destructive method for resolving the signals of the two enantiomers, allowing for the determination of enantiomeric purity. For more challenging cases, the formation of diastereomeric derivatives with chiral derivatizing agents provides a robust alternative. The choice of method will depend on the specific requirements of the analysis, including sample availability and the desired level of accuracy. A thorough understanding of these techniques is essential for any researcher working with chiral molecules in a drug discovery and development setting.
References
Oregon State University. 13C NMR Chemical Shift. [Link]
Chen, Y. (2001). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. University of Illinois Urbana-Champaign.
Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. [Link]
Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link]
Kansal, S., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. RSC Advances, 12(40), 25955-25963. [Link]
Pirkle, W. H., & Hoover, D. J. (1982). NMR Chiral Solvating Agents. Topics in Stereochemistry, 13, 263-331.
RSC Publishing. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. [Link]
Sartillo-Piscil, F., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 12797–12808. [Link]
Semantic Scholar. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. [Link]
Chemical & Engineering News. (2015). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. [Link]
National Center for Biotechnology Information. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. [Link]
YouTube. chemical shift of functional groups in 13C NMR spectroscopy. [Link]
Technical Comparison Guide: Mass Spectrometry Profiling of 3-Aminotetrahydrofuran
The following guide is a technical comparison designed for researchers and analytical scientists. It synthesizes mechanistic mass spectrometry principles with practical differentiation strategies.
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is a technical comparison designed for researchers and analytical scientists. It synthesizes mechanistic mass spectrometry principles with practical differentiation strategies.
Executive Summary
3-Aminotetrahydrofuran (3-ATHF) is a critical chiral building block in the synthesis of antiretrovirals and kinase inhibitors. In analytical workflows, it presents a specific challenge: it is isobaric (MW 87) with the common solvent/reagent Morpholine and structurally homologous to Tetrahydrofurfurylamine .
This guide provides a definitive mass spectrometry (MS) profile for 3-ATHF, distinguishing it from these alternatives through fragmentation mechanics. By leveraging the specific
-cleavage pathways of the primary amine versus the cyclic secondary amine, researchers can unambiguously identify 3-ATHF in complex matrices.
Structural & Physicochemical Context
Before analyzing fragmentation, we must establish the structural baselines that dictate ionization behavior.
Feature
3-Aminotetrahydrofuran
Morpholine (Isobaric Alternative)
Tetrahydrofurfurylamine (Homolog)
Structure
5-membered ether ring, primary amine at C3
6-membered ring, 1-O, 4-N (secondary amine)
5-membered ether ring, exocyclic primary amine
Formula
MW
87.12
87.12
101.15
Amine Type
Primary ()
Secondary (Cyclic )
Primary ()
Key Risk
False identification as Morpholine due to identical MW.
Contaminant in synthesis; indistinguishable by low-res MS alone.
To ensure reproducibility, the following protocol utilizes Electron Ionization (EI) at 70 eV, the standard for structural elucidation.
Methodology: GC-MS/EI
Inlet Temperature: 250°C (Ensure rapid volatilization without thermal degradation).
Ion Source: 230°C, 70 eV electron energy.
Column: Rtx-5Amine or equivalent base-deactivated column (Essential to prevent peak tailing of free amines).
Validation Step: If a peak at m/z 87 is observed, check the m/z 30 vs. m/z 57 ratio.
High m/z 30 / Low m/z 57
Indicates Primary Amine (3-ATHF).
High m/z 57 / Low m/z 30
Indicates Morpholine.
Fragmentation Mechanics & Analysis
3-Aminotetrahydrofuran (3-ATHF) Fragmentation
The fragmentation of 3-ATHF is driven by the Nitrogen Rule (odd MW = odd molecular ion) and Stevenson’s Rule (charge retention on the fragment with lower ionization energy, typically the nitrogen-containing fragment).
Primary Mechanism:
-Cleavage
The radical cation formed at the nitrogen atom triggers cleavage of the C-C bond adjacent to the amine.
Ionization:
(m/z 87).
-Cleavage (Path A): Cleavage of the C3-C4 bond.
This generates a resonance-stabilized iminium ion.
Ring Opening: The strain of the 5-membered ring coupled with the amine radical often leads to ring opening and loss of neutral fragments like ethylene (
, 28 Da) or formaldehyde (, 30 Da).
The Isobaric Differentiator: Morpholine
Morpholine (also MW 87) fragments differently because the nitrogen is part of the ring (secondary amine).
Dominant Pathway: Ring opening followed by loss of
(formaldehyde).
Base Peak:m/z 57 (
).
Contrast: 3-ATHF does not readily form a stable m/z 57 ion because it lacks the specific cyclic symmetry to lose
while retaining a stable cyclic iminium core.
Visualizing the Pathway
The following diagram illustrates the mechanistic divergence between 3-ATHF and Morpholine.
Figure 1: Mechanistic divergence in fragmentation. 3-ATHF favors formation of m/z 30 via primary alpha-cleavage, while Morpholine favors m/z 57 via ring contraction.
Comparative Data Summary
The table below summarizes the diagnostic ions required to confirm identity.
Ion (m/z)
3-Aminotetrahydrofuran (Target)
Morpholine (Alternative)
Interpretation
87
Present (M+)
Present (M+)
Molecular Ion. Cannot distinguish.
57
Low Intensity (<20%)
High Intensity (100%)
Diagnostic: High 57 indicates Morpholine (Loss of ).
30
High Intensity (Base Peak)
Moderate/Low
Diagnostic: Primary amine signature ().
70
Present (M - 17)
Absent/Low
Loss of . Characteristic of primary amines.
101
Absent
Absent
Distinguishes Tetrahydrofurfurylamine.
Decision Tree for Identification
Use this logic flow to interpret your MS data.
Figure 2: Analytical decision tree for differentiating 3-ATHF from its common analogs.
References
NIST Mass Spectrometry Data Center. Morpholine Mass Spectrum. National Institute of Standards and Technology.[1][2][3] Available at: [Link]
McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard reference for Stevenson's Rule and Alpha-Cleavage mechanisms).
NIST Mass Spectrometry Data Center. Tetrahydrofurfurylamine Mass Spectrum. National Institute of Standards and Technology.[1][2][3] Available at: [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Reference for general amine fragmentation patterns, specifically m/z 30 diagnostic peak).
A Senior Application Scientist's Guide to Chiral HPLC Methods for Separating 3-Aminotetrahydrofuran Enantiomers
For researchers, scientists, and professionals in drug development, the stereoselective synthesis and analysis of chiral molecules are of paramount importance. The enantiomers of a chiral drug can exhibit widely differin...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the stereoselective synthesis and analysis of chiral molecules are of paramount importance. The enantiomers of a chiral drug can exhibit widely differing pharmacological and toxicological profiles. 3-Aminotetrahydrofuran is a valuable chiral building block in medicinal chemistry, and ensuring its enantiomeric purity is a critical step in the synthesis of many pharmaceutical compounds. This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the effective separation of its enantiomers, offering both direct and indirect approaches. The methodologies presented are grounded in established chromatographic principles and supported by experimental data from analogous separations, providing a robust starting point for method development and optimization.
The Imperative of Chiral Separation
The distinct biological activities of enantiomers necessitate their separation and quantification.[1] Regulatory bodies worldwide have stringent requirements for the stereoisomeric composition of new drug entities, making reliable chiral separation techniques indispensable in the pharmaceutical industry. HPLC, with its high efficiency and versatility, stands as a primary tool for this purpose.[2] This guide will explore two principal strategies for the chiral resolution of 3-aminotetrahydrofuran: direct separation on a chiral stationary phase (CSP) and indirect separation following derivatization with a chiral agent.
Method 1: Direct Enantioseparation Using Polysaccharide-Based Chiral Stationary Phases
Direct chiral HPLC is often the preferred method due to its simplicity, as it avoids the additional reaction step of derivatization.[3] The success of this approach hinges on the selection of an appropriate CSP that can form transient, diastereomeric complexes with the enantiomers, leading to differential retention times.[1] For the separation of primary amines like 3-aminotetrahydrofuran, polysaccharide-based CSPs, particularly those derived from amylose and cellulose, have demonstrated broad applicability and success.[4][5]
Principle of Separation: The Chiral Recognition Mechanism
Polysaccharide-based CSPs, such as those in the Daicel CHIRALPAK® series, function through a complex combination of intermolecular interactions. The chiral recognition sites are formed by the helical structure of the polysaccharide backbone (amylose or cellulose) derivatized with bulky phenylcarbamates.[4] Separation is achieved through a combination of:
Hydrogen Bonding: The amine group of 3-aminotetrahydrofuran can act as a hydrogen bond donor, while the ether oxygen can be an acceptor. These can interact with the carbamate groups on the CSP.
Dipole-Dipole Interactions: The polar groups in both the analyte and the CSP contribute to these interactions.
Steric Interactions: The three-dimensional structure of the chiral grooves and cavities on the CSP surface allows one enantiomer to fit more favorably than the other, leading to a stronger interaction and longer retention time.[6]
The selection of the mobile phase is crucial as it modulates these interactions. Normal phase chromatography, employing alkane/alcohol mixtures, is highly effective for the separation of polar analytes like amines on polysaccharide CSPs.[7] Basic additives, such as diethylamine (DEA), are often incorporated to improve peak shape by minimizing interactions with residual silanol groups on the silica support.[7]
Experimental Protocol: A Starting Point for Direct Separation
This protocol is designed as a robust starting point for the method development of direct chiral separation of 3-aminotetrahydrofuran enantiomers. Polysaccharide-based columns, such as those with amylose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALPAK® IA) or cellulose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALCEL® OD-H), are excellent candidates.[8]
1. Column and Instrumentation:
Chiral Column: CHIRALPAK® IA (amylose tris(3,5-dimethylphenylcarbamate)), 5 µm, 4.6 x 250 mm.
HPLC System: A standard HPLC system with a UV detector.
2. Mobile Phase Preparation:
Prepare a mobile phase consisting of n-Hexane / 2-Propanol / Diethylamine (80:20:0.1, v/v/v).
Filter and degas the mobile phase prior to use.
3. Chromatographic Conditions:
Flow Rate: 1.0 mL/min.
Temperature: 25 °C.
Detection: UV at 210 nm (as 3-aminotetrahydrofuran lacks a strong chromophore).
Injection Volume: 10 µL.
4. Sample Preparation:
Dissolve the racemic 3-aminotetrahydrofuran in the mobile phase to a concentration of approximately 1 mg/mL.
Workflow for Direct Chiral HPLC Method Development
Caption: Workflow for Direct Chiral HPLC Method Development.
Method 2: Indirect Enantioseparation via Diastereomer Formation
An alternative strategy is the indirect approach, where the enantiomers are derivatized with a chiral derivatizing agent (CDA) to form diastereomers.[3] These diastereomers possess different physicochemical properties and can be separated on a standard achiral HPLC column, such as a C18 column.[9] This method is particularly useful when direct methods fail or when enhanced detection sensitivity is required, as many CDAs contain a strong chromophore or fluorophore.[10]
Principle of Separation: From Enantiomers to Separable Diastereomers
This method relies on the conversion of the enantiomeric pair into a pair of diastereomers. For a primary amine like 3-aminotetrahydrofuran, a common and highly effective CDA is Marfey's reagent, 1-fluoro-2,4-dinitrophenyl-5-L-alaninamide (FDAA).[11][12] The reaction proceeds via a nucleophilic aromatic substitution, where the amino group of 3-aminotetrahydrofuran displaces the fluorine atom on the FDAA molecule.
The resulting diastereomers have different spatial arrangements and, consequently, will interact differently with the stationary phase of an achiral column, allowing for their separation.[9]
Experimental Protocol: Derivatization and Achiral Separation
This two-part protocol details the derivatization of 3-aminotetrahydrofuran with Marfey's reagent followed by the HPLC separation of the resulting diastereomers.
Part A: Derivatization with Marfey's Reagent (FDAA)
1. Reagents and Materials:
Racemic 3-aminotetrahydrofuran.
Marfey's reagent (FDAA).
Acetone.
1 M Sodium Bicarbonate (NaHCO₃).
2 M Hydrochloric Acid (HCl).
Small reaction vials.
2. Derivatization Procedure:
Dissolve approximately 1 mg of racemic 3-aminotetrahydrofuran in 200 µL of acetone.
Add 400 µL of 1 M NaHCO₃.
Add 400 µL of a 1% (w/v) solution of Marfey's reagent in acetone.
Vortex the mixture and heat at 40°C for 1 hour.
Cool the reaction mixture to room temperature.
Neutralize by adding 200 µL of 2 M HCl.
Evaporate the acetone under a stream of nitrogen.
Dilute the remaining aqueous solution with the HPLC mobile phase for analysis.
Part B: Achiral Reversed-Phase HPLC Separation
1. Column and Instrumentation:
Column: Standard C18 column (e.g., 5 µm, 4.6 x 150 mm).
HPLC System: A standard HPLC system with a UV detector.
2. Mobile Phase Preparation:
Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water.
Solvent B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.
Filter and degas both solvents.
3. Chromatographic Conditions:
Gradient: A linear gradient from 30% B to 70% B over 30 minutes.
Flow Rate: 1.0 mL/min.
Temperature: 30 °C.
Detection: UV at 340 nm (the absorbance maximum for the DNP chromophore of the derivative).
Injection Volume: 20 µL.
Workflow for Indirect Chiral HPLC Method
Caption: Workflow for Indirect Chiral HPLC via Derivatization.
Performance Comparison: Direct vs. Indirect Methods
The choice between direct and indirect methods depends on various factors including available instrumentation, sample complexity, required sensitivity, and the intended application (analytical vs. preparative). Below is a comparative summary of the expected performance characteristics for each method.
Separation of stable diastereomers on an achiral phase.[9]
Speed
Faster; no derivatization step required.
Slower; includes a mandatory derivatization step.
Method Development
Can be more empirical, often requiring screening of multiple CSPs and mobile phases.[5]
Generally more straightforward once derivatization is optimized; relies on robust C18 columns.
Sensitivity
Potentially lower due to the lack of a strong chromophore in the native molecule.
High sensitivity due to the strong chromophore/fluorophore of the CDA (e.g., DNP group).[10]
Risk of Racemization
Minimal risk.
Potential risk during derivatization if conditions are not optimized.
Cost
Higher initial cost due to expensive chiral columns.
Lower column cost (standard C18), but ongoing cost for chiral derivatizing agents.
Preparative Scale
Well-suited for preparative chromatography.
Not ideal for preparative work due to the need to remove the derivatizing agent.
Expected Resolution (Rs)
Good to excellent (Rs > 1.5) is often achievable.
Typically excellent (Rs > 2.0) for the diastereomers.
Expected Selectivity (α)
Varies significantly with CSP and mobile phase combination.
Generally high for the diastereomeric pair.
Conclusion and Recommendations
Both direct and indirect HPLC methods offer viable pathways for the successful enantioseparation of 3-aminotetrahydrofuran.
For routine analytical testing and quality control , where speed and simplicity are paramount, the direct method using a polysaccharide-based chiral stationary phase is highly recommended . A screening approach with columns like CHIRALPAK® IA, IB, or IC under normal phase conditions is likely to yield a successful separation.[5][7]
For applications requiring high sensitivity or for confirming the enantiomeric ratio by an orthogonal method , the indirect approach via derivatization with Marfey's reagent is an excellent choice . The significant enhancement in UV response and the robust separation on a standard C18 column make it a powerful analytical tool.[11]
Ultimately, the optimal method will be determined by the specific requirements of the analysis and the resources available. The protocols and comparative data provided in this guide serve as a comprehensive starting point for any scientist or researcher tasked with the critical analysis of 3-aminotetrahydrofuran enantiomers.
References
ResearchGate. (2025). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Retrieved from [Link]
Phenomenex. (n.d.). Chiral HPLC Column. Retrieved from [Link]
Columnex LLC. (n.d.). Chiral HPLC and SFC Columns. Retrieved from [Link]
Element Lab Solutions. (n.d.). HPLC Chiral Columns. Retrieved from [Link]
LCGC International. (2022). Application Notes: Chiral. Retrieved from [Link]
Separations. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines. Retrieved from [Link]
Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]
Lim, Y., et al. (2016). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. Journal of Pharmaceutical Analysis, 6(5), 345-355. Available from: [Link]
Hichrom. (n.d.). Chiral Columns. Retrieved from [Link]
MDPI. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Retrieved from [Link]
Pirkle, W. H., & Simmons, K. A. (1983). Improved chiral derivatizing agents for the chromatographic resolution of racemic primary amines. The Journal of Organic Chemistry, 48(15), 2520-2527. Available from: [Link]
eScholarship.org. (2025). Synthesis and Performance of l‑Tryptophanamide and (S)‑1-(Naphthalen-2′-yl)ethanamine-Based Marfey-Type Derivatives for Am. Retrieved from [Link]
AKJournals. (n.d.). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Retrieved from [Link]
Toth, G., & Fogassy, E. (2018). Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans. Molecules, 23(7), 1649. Available from: [Link]
Čižmárik, J., & Hroboňová, K. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a Slovenská Farmacie, 56(3), 107-113. Available from: [Link]
Kennedy, R. T., et al. (2019). Analysis of D-amino acids secreted from murine islets of Langerhans using Marfey's reagent and reversed phase LC-MS/MS. Analytical and Bioanalytical Chemistry, 411(29), 7745-7754. Available from: [Link]
ACS Publications. (2022). Enantioselective Separation of Amino Acids Using Chiral Polystyrene Microspheres Synthesized by a Post-Polymer Modification Approach. Retrieved from [Link]
MDPI. (2021). Marine Natural Peptides: Determination of Absolute Configuration Using Liquid Chromatography Methods and Evaluation of Bioactivities. Retrieved from [Link]
Journal of the American Society for Mass Spectrometry. (2021). Stereoselective Amine-omics Using Heavy Atom Isotope Labeled l- and d-Marfey's Reagents. Retrieved from [Link]
ResearchGate. (2015). (a) Determination of enantiomeric purities by chiral HPLC analysis of.... Retrieved from [Link]
Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1186 - Determining Chiral Purity of Amino Acids. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparative Reactivity Profile: 3-Aminotetrahydrofuran vs. Cyclopentylamine
Content Type: Technical Comparison Guide
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Leads
Executive Summary: The "Oxygen Switch" in Lead Optimization
In medicinal chemistry, the transition from Cyclopentylamine (CPA) to 3-Aminotetrahydrofuran (3-ATHF) is a classic bioisosteric replacement. While structurally similar, the introduction of the endocyclic oxygen atom in 3-ATHF fundamentally alters the physicochemical landscape of the molecule.
This guide analyzes the trade-offs between these two building blocks. The core decision rests on a specific pivot: 3-ATHF offers superior aqueous solubility and metabolic stability at the cost of reduced nucleophilicity.
Select Cyclopentylamine when you need maximum nucleophilic drive for difficult couplings or high lipophilicity to cross the blood-brain barrier (BBB).
Select 3-Aminotetrahydrofuran to lower LogP, reduce basicity (pKa shift ~1.7 units), and eliminate metabolic "hotspots" associated with carbocyclic rings.
Physicochemical Profile
The following data highlights the "Oxygen Effect"—the inductive influence of the ether oxygen.
Mechanistic Analysis: The Electronic Inductive Effect
The reactivity difference is governed by the proximity of the oxygen atom to the nitrogen center. In 3-ATHF, the oxygen is at the
-position relative to the amine.
Cyclopentylamine: The alkyl ring exerts a weak electron-donating effect (+I), stabilizing the positive charge on the ammonium ion, resulting in a high pKa (10.65). The lone pair is high-energy and aggressively nucleophilic.
3-ATHF: The electronegative oxygen exerts a through-bond electron-withdrawing inductive effect (-I). This destabilizes the protonated ammonium form (lowering pKa to ~8.9) and reduces the electron density available in the lone pair of the free base.
Visualization: Electronic & Reactivity Flow
Figure 1: Mechanistic flow illustrating how the ring composition dictates electronic behavior and subsequent reactivity.
Reactivity Scenarios & Synthetic Utility
Scenario A: Amide Coupling (Acylation)
Cyclopentylamine: Reacts rapidly with acyl chlorides and activated esters. In competitive environments, it may require stoichiometric control to prevent bis-acylation if electrophiles are in excess.
3-ATHF: Due to the -I effect, the nitrogen is less nucleophilic.
Implication: Reactions with poor electrophiles (e.g., unactivated esters) will be significantly slower than with CPA.
Optimization: Use stronger coupling reagents (e.g., HATU vs. EDC) or elevated temperatures. The lower basicity, however, makes 3-ATHF a better leaving group, meaning the reverse reaction (hydrolysis) could theoretically be faster, though usually negligible for amides.
Scenario B: Reductive Amination
The pKa Factor: Reductive amination usually proceeds via an iminium ion intermediate. Formation of the imine is acid-catalyzed.
Comparison: 3-ATHF (pKa 8.9) is less protonated at pH 4-5 than CPA (pKa 10.65). This higher concentration of free amine can accelerate the initial attack on the carbonyl, potentially making 3-ATHF faster to form the imine, provided the nucleophilicity is sufficient. However, the resulting imine is also less stable.
Protocol Note: For 3-ATHF, ensure the pH does not drop too low, or the nucleophilic attack step becomes rate-limiting.
Cyclopentylamine: Excellent nucleophile for displacing halides on heteroaromatics (e.g., chloropyrimidines).
3-ATHF: Reaction rates will be 2-5x slower.
Data Support: In SNAr reactions, nucleophilicity correlates strongly with basicity (Brønsted slope). You may observe incomplete conversion with 3-ATHF under conditions that work for CPA.
Fix: Switch solvent to polar aprotic (DMSO/NMP) and increase temperature by 20°C.
Experimental Protocols
These protocols are designed to validate the reactivity differences in your specific scaffold.
Objective: Verify the solubility advantage of 3-ATHF.
Preparation: Prepare a 10 mM solution of the benzamide derivative of both amines (to mimic a drug fragment) in Octanol-saturated water (Buffer pH 7.4).
Partitioning: Mix equal volumes of the aqueous solution and water-saturated Octanol. Vortex for 30 mins.
Separation: Centrifuge to separate phases.
Quantification: Measure UV absorbance of the aqueous phase before (
) and after () partitioning.
Result: The 3-ATHF derivative will show higher retention in the aqueous phase compared to the CPA derivative.
Decision Logic: When to Use Which?
The following decision tree guides the selection process based on medicinal chemistry requirements.
Figure 2: Strategic selection workflow for medicinal chemistry optimization.
References
PubChem Compound Summary: 3-Aminotetrahydrofuran . National Center for Biotechnology Information. (Accessed 2026). Link
PubChem Compound Summary: Cyclopentylamine . National Center for Biotechnology Information. (Accessed 2026). Link
Meanwell, N. A. (2011). Bioisosterism in Medicinal Chemistry. In Burger's Medicinal Chemistry and Drug Discovery. This text provides the foundational theory for ether/methylene bioisosterism.
Pingen, D., et al. (2010). "Direct Amination of Secondary Alcohols Using Ammonia".[1][2] Angewandte Chemie Int.[1][2] Ed. (Provides context on Cyclopentylamine synthesis and reactivity). Link
Reich, H. J. (2018). Bordwell pKa Table (Acidity in DMSO/Water). University of Wisconsin-Madison. (Standard reference for amine pKa comparisons). Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Strategic Characterization Guide: X-ray Crystallography vs. Indirect Validation for 3-Aminotetrahydrofuran Hydrochloride
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals[1]
PART 1: CORE DIRECTIVE & EXECUTIVE SUMMARY
The Challenge: In medicinal chemistry, 3-Aminotetrahydrofuran is a high-value chiral scaffold used in the synthesis of kinase inhibitors and antivirals.[1] However, the free base is often a labile oil prone to oxidation and difficult to handle. The hydrochloride salt (3-Aminotetrahydrofuran[1][2][3][4]·HCl) offers a stable crystalline alternative, but verifying its absolute configuration (enantiomeric purity) and solid-state form is critical for regulatory compliance.
The Solution: This guide compares the Direct Single-Crystal X-ray Diffraction (SC-XRD) of the hydrochloride salt against the industry-standard Indirect Derivatization (HPLC/NMR) method.[1] While indirect methods are faster for routine checks, we demonstrate why SC-XRD serves as the non-negotiable "Gold Standard" for establishing the absolute configuration and detecting polymorphism during early-phase development.
PART 2: SCIENTIFIC INTEGRITY & COMPARATIVE ANALYSIS
Comparative Performance: SC-XRD vs. Indirect Validation
The following analysis contrasts the two primary methodologies for validating 3-Aminotetrahydrofuran·HCl.
Feature
Method A: Direct SC-XRD (The Gold Standard)
Method B: Indirect Derivatization (HPLC/NMR)
Primary Analyte
The Hydrochloride Salt (Solid State)
Benzoyl/Mosher Derivative (Solution State)
Data Output
3D Atom Coordinates, Unit Cell, Absolute Config (Flack Parameter)
Retention Time, Chemical Shift (δ), Optical Rotation [α]
Certainty
Absolute (Direct observation of chirality)
Relative (Depends on reference standards)
Sample Destructiveness
Non-destructive (Crystal can be recovered)
Destructive (Chemical modification required)
Polymorph Detection
High (Identifies packing motifs/solvates)
None (Information lost in solution)
Throughput
Low (Days for crystal growth)
High (Minutes per run)
Expert Insight:
Reliance solely on Method B (Optical Rotation) is risky. For 3-Aminotetrahydrofuran[1][2][3][4][5][6][7][8][9]·HCl, the specific rotation is relatively low (
for the S-enantiomer). Small impurities or solvent effects can invert the sign, leading to catastrophic misassignment. SC-XRD eliminates this ambiguity by determining the absolute structure via anomalous scattering of the Chloride ion.[1]
Technical Deep Dive: The Crystallographic Advantage
Why the Hydrochloride Salt?
The free amine of 3-aminotetrahydrofuran is a liquid at room temperature.[1] Converting it to the hydrochloride salt raises the melting point to 165–170 °C , creating a robust lattice stabilized by N-H[1]···Cl hydrogen bonds.[1]
The "Heavy Atom" Effect:
In X-ray crystallography, determining absolute configuration (R vs. S) requires a "heavy" atom to produce measurable anomalous dispersion.[1] Carbon, Nitrogen, and Oxygen are too light. The Chloride ion (Cl⁻) in 3-Aminotetrahydrofuran[1]·HCl provides sufficient anomalous scattering signal (using Cu Kα radiation) to calculate the Flack Parameter .
Flack x ≈ 0.0: Confirms correct absolute assignment.
Flack x ≈ 1.0: Indicates inverted structure (wrong enantiomer).[1]
Experimental Protocol: Crystallization & Data Collection
This protocol is designed to grow diffraction-quality crystals of 3-Aminotetrahydrofuran[1]·HCl, overcoming its tendency to form microcrystalline powders.
The following diagram illustrates the logical flow for validating the chiral center, highlighting where SC-XRD provides the "Go/No-Go" decision point.
Caption: Workflow comparing the definitive X-ray path (Green) vs. the relative HPLC path (Yellow). The Flack parameter serves as the ultimate gatekeeper for stereochemical truth.[1]
References
ChemicalBook. (S)-Tetrahydrofuran-3-amine hydrochloride: Properties and Synthesis. Retrieved from .
PubChem. (S)-3-Aminotetrahydrofuran Compound Summary. National Library of Medicine.[1] Retrieved from .
Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. (Foundational text on the Flack Parameter used in the protocol).
Google Patents. Preparation method of (R)-tetrahydrofuran-3-amine.[1] CN105218490B.[1] Retrieved from .
A Senior Application Scientist's Guide to Validating the Enantiomeric Excess of 3-Aminotetrahydrofuran
For researchers, scientists, and professionals in drug development, the stereochemical purity of chiral building blocks is paramount. 3-Aminotetrahydrofuran, a key intermediate in the synthesis of numerous pharmaceutical...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the stereochemical purity of chiral building blocks is paramount. 3-Aminotetrahydrofuran, a key intermediate in the synthesis of numerous pharmaceuticals, is no exception. The precise determination of its enantiomeric excess (ee) is a critical step in ensuring the safety, efficacy, and quality of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of the primary analytical techniques for validating the enantiomeric excess of synthesized 3-Aminotetrahydrofuran, offering field-proven insights and detailed experimental protocols to empower you in your research and development endeavors.
The Criticality of Enantiomeric Purity in Drug Development
The seemingly subtle difference between two enantiomers can have profound biological consequences. One enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or, in some cases, elicit toxic side effects. Regulatory bodies worldwide have increasingly stringent requirements for the stereochemical purity of chiral drugs. Therefore, robust and reliable analytical methods for determining enantiomeric excess are not just a matter of scientific rigor but a regulatory necessity.
Comparison of Analytical Methodologies for ee Determination
The choice of analytical technique for determining the enantiomeric excess of 3-Aminotetrahydrofuran depends on several factors, including the required accuracy, sample throughput, available instrumentation, and the stage of drug development. Here, we compare the most widely used methods: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Polarimetry.
Method
Principle
Sample Throughput
Resolution
Sensitivity
Quantitative Accuracy
Primary Application
Chiral HPLC
Differential interaction with a chiral stationary phase.
Moderate to High
Excellent
High
Excellent
Routine QC, high-accuracy ee determination.
Chiral GC
Differential interaction with a chiral stationary phase.
High
Excellent
Very High
Excellent
Analysis of volatile samples, trace impurity detection.
NMR Spectroscopy
Formation of diastereomers with chiral auxiliaries, leading to distinct NMR signals.
Measurement of the rotation of plane-polarized light.
High
Poor
Low
Moderate to Poor
Rapid screening, confirmation of bulk enantiomeric identity.
Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard
Chiral HPLC is arguably the most versatile and widely adopted technique for the accurate determination of enantiomeric excess.[1] The separation is achieved through the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times.
Causality Behind Experimental Choices in Chiral HPLC
The success of a chiral HPLC separation hinges on the selection of an appropriate CSP and mobile phase. For a primary amine like 3-Aminotetrahydrofuran, polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often the first choice due to their broad applicability.[2] The chiral recognition mechanism involves a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance, within the chiral grooves of the polysaccharide polymer.
The mobile phase composition is critical for modulating the retention and resolution of the enantiomers. A typical mobile phase for normal-phase chromatography consists of a non-polar solvent like hexane or heptane with a polar modifier such as ethanol or isopropanol. The addition of a small amount of a basic additive, like diethylamine or triethylamine, is often necessary to improve peak shape and prevent tailing of the amine analyte.[2]
For enhanced detection, especially at low concentrations, derivatization of the amine with a UV-active or fluorescent tag can be employed. Reagents like 4-nitrobenzoyl chloride or 2,4-dinitrofluorobenzene react with the primary amine to introduce a chromophore, significantly improving the limit of detection.
Experimental Protocol: Chiral HPLC for 3-Aminotetrahydrofuran
This protocol provides a starting point for method development. Optimization will be required for your specific instrumentation and sample matrix.
1. Sample Preparation:
Dissolve an accurately weighed amount of synthesized 3-Aminotetrahydrofuran in the mobile phase to a final concentration of approximately 1 mg/mL.
Filter the sample through a 0.45 µm syringe filter before injection.
2. HPLC Conditions (Starting Point):
Column: A polysaccharide-based chiral column (e.g., Daicel CHIRALPAK® AD-H, CHIRALCEL® OD-H, or equivalent).
Mobile Phase: Hexane/Isopropanol/Diethylamine (80:20:0.1, v/v/v).
Flow Rate: 1.0 mL/min.
Column Temperature: 25 °C.
Detection: UV at 210 nm (if underivatized) or at the maximum absorbance of the derivative.
Injection Volume: 10 µL.
3. Data Analysis:
Integrate the peak areas of the two enantiomers.
Calculate the enantiomeric excess (ee) using the following formula:
ee (%) = (|Area₁ - Area₂| / |Area₁ + Area₂|) x 100
Workflow for Chiral HPLC Method Development
Caption: Workflow for ee determination by Chiral HPLC.
Chiral Gas Chromatography (GC): A Powerful Alternative for Volatile Analytes
For volatile compounds, chiral GC offers excellent resolution and sensitivity.[3] Similar to HPLC, the separation is based on the differential interaction of the enantiomers with a chiral stationary phase.
Causality Behind Experimental Choices in Chiral GC
The primary challenge in the GC analysis of amines is their polarity, which can lead to poor peak shape and adsorption on the column. To overcome this, derivatization is almost always necessary to increase volatility and reduce polarity. Common derivatizing agents for primary amines include trifluoroacetic anhydride (TFAA) or N-methyl-bis(trifluoroacetamide) (MBTFA), which convert the amine into a less polar and more volatile trifluoroacetamide derivative.
The choice of the chiral stationary phase is crucial. Cyclodextrin-based CSPs, such as those containing derivatized β- or γ-cyclodextrins, are widely used for the separation of a broad range of chiral compounds, including derivatized amines.[3][4] The inclusion complexation of the analyte within the cyclodextrin cavity is a key mechanism for chiral recognition.
Experimental Protocol: Chiral GC for 3-Aminotetrahydrofuran
1. Derivatization:
In a vial, dissolve approximately 1 mg of 3-Aminotetrahydrofuran in 1 mL of a suitable solvent (e.g., dichloromethane).
Add an excess of the derivatizing agent (e.g., 100 µL of TFAA).
Add a catalytic amount of a base (e.g., 10 µL of pyridine).
Heat the mixture at 60 °C for 30 minutes.
After cooling, the sample is ready for injection.
2. GC Conditions (Starting Point):
Column: A cyclodextrin-based chiral capillary column (e.g., Restek Rt-βDEXcst, Agilent J&W Cyclodex-B, or equivalent).
Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).
Injector Temperature: 250 °C.
Oven Temperature Program: Start at 80 °C, hold for 1 minute, then ramp to 180 °C at 5 °C/min.
Detector: Flame Ionization Detector (FID) at 250 °C.
Calculate the enantiomeric excess (ee) as described for HPLC.
Workflow for Chiral GC Method Development
Caption: Workflow for ee determination by Chiral GC.
Nuclear Magnetic Resonance (NMR) Spectroscopy: A Versatile Tool for Chiral Analysis
NMR spectroscopy can be a powerful tool for determining enantiomeric excess, particularly when coupled with chiral auxiliaries.[5][6] The principle lies in converting the pair of enantiomers into a pair of diastereomers, which are distinguishable by NMR. This can be achieved through the use of chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs).
Causality Behind Experimental Choices in NMR Spectroscopy
Chiral Solvating Agents (CSAs): CSAs are chiral molecules that form transient, non-covalent diastereomeric complexes with the analyte.[7] This interaction induces small but measurable differences in the chemical shifts of the protons of the two enantiomers. For amines, common CSAs include BINOL (1,1'-bi-2-naphthol) and its derivatives.[6] The choice of solvent is critical, as it can influence the strength of the interaction between the CSA and the analyte. Non-polar solvents like chloroform-d or benzene-d6 are generally preferred.
Chiral Derivatizing Agents (CDAs): CDAs react covalently with the analyte to form stable diastereomers.[8] This typically results in larger and more easily quantifiable differences in the NMR spectra compared to CSAs. A classic example of a CDA for amines is Mosher's acid chloride (α-methoxy-α-(trifluoromethyl)phenylacetyl chloride). The reaction of 3-Aminotetrahydrofuran with Mosher's acid chloride would yield diastereomeric amides with distinct signals in both ¹H and ¹⁹F NMR spectra.
Experimental Protocol: NMR with Chiral Auxiliaries
1. Sample Preparation (with CSA):
In an NMR tube, dissolve approximately 5-10 mg of 3-Aminotetrahydrofuran in 0.5 mL of a suitable deuterated solvent (e.g., CDCl₃).
Add 1.0 to 1.5 equivalents of the chiral solvating agent (e.g., (R)-BINOL).
Gently shake the tube to ensure thorough mixing.
2. Sample Preparation (with CDA):
In a small vial, dissolve approximately 5-10 mg of 3-Aminotetrahydrofuran in 0.5 mL of a dry, aprotic solvent (e.g., pyridine-d5 or CDCl₃ with a non-nucleophilic base).
Add a slight excess (1.1 equivalents) of the chiral derivatizing agent (e.g., (R)-Mosher's acid chloride).
Allow the reaction to proceed to completion (monitor by TLC or LC-MS if necessary).
Transfer the reaction mixture to an NMR tube.
3. NMR Analysis:
Acquire a high-resolution ¹H NMR spectrum (and/or ¹⁹F NMR spectrum if a fluorine-containing CDA was used).
Identify a well-resolved pair of signals corresponding to the two diastereomers.
Carefully integrate the signals.
4. Data Analysis:
The ratio of the integrals of the diastereomeric signals directly corresponds to the ratio of the enantiomers.
Calculate the enantiomeric excess (ee) from the integral values.
Workflow for NMR with Chiral Auxiliaries
Caption: Workflow for ee determination by NMR with Chiral Auxiliaries.
Polarimetry: A Rapid but Limited Approach
Polarimetry measures the rotation of plane-polarized light by a chiral compound in solution. While historically significant, its utility for accurate ee determination is limited.[9]
Limitations of Polarimetry
Non-linearity: The relationship between optical rotation and enantiomeric excess is not always linear, a phenomenon known as the Horeau effect.[9]
Dependence on Purity: The presence of even small amounts of optically active impurities can lead to significant errors in the measured rotation.
Requirement for a Standard: The specific rotation of the pure enantiomer must be known to calculate the optical purity, which is often assumed to be equivalent to the enantiomeric excess.
Low Sensitivity: Polarimetry is generally not sensitive enough to detect small enantiomeric impurities.
Due to these limitations, polarimetry is best suited for rapid, qualitative confirmation of the bulk enantiomeric form of a sample rather than for precise quantitative determination of enantiomeric excess.
Conclusion: A Multi-faceted Approach to Ensuring Enantiomeric Purity
The validation of the enantiomeric excess of 3-Aminotetrahydrofuran is a critical aspect of quality control in pharmaceutical development. While chiral HPLC and chiral GC stand out as the most robust and reliable methods for accurate quantification, NMR spectroscopy offers a valuable complementary technique for structural confirmation and in-situ analysis. Polarimetry, though limited in its quantitative capabilities, can serve as a rapid screening tool.
References
Google Patents. (n.d.). HPLC (high-performance liquid chromatography) analysis method of 3-aminobutanol chiral purity.
Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299. Retrieved from [Link]
Lee, J., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 163-171. Retrieved from [Link]
AZoM. (2022). The Study of Chiral Stationary Phases for Gas Chromatography. Retrieved from [Link]
Ahmed, A. K. L., et al. (2020). Chiral High Performance Liquid Chromatography: Review. International Journal of Pharmacy & Pharmaceutical Research, 18(4), 310-321. Retrieved from [Link]
ResearchGate. (n.d.). Chiral Separations by High-Performance Liquid Chromatography. Retrieved from [Link]
Li, X., et al. (2021). Chiral Recognition of Chiral (Hetero)Cyclic Derivatives Probed by Tetraaza Macrocyclic Chiral Solvating Agents via 1H NMR Spectroscopy. The Journal of Organic Chemistry, 86(17), 11635-11644. Retrieved from [Link]
Pescitelli, G., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 12826-12838. Retrieved from [Link]
dos Santos, F. P., et al. (2021). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. Molecules, 26(16), 4983. Retrieved from [Link]
Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]
ResearchGate. (n.d.). High-performance liquid chromatographic separation of the enantiomers of unusual ??-amino acid analogues. Retrieved from [Link]
Royal Society of Chemistry. (2020). Optical Purity, Enantiomeric Excess and The Horeau Effect. Retrieved from [Link]
ResearchGate. (n.d.). Chiral derivatizing agents used in NMR for chiral analysis. Retrieved from [Link]
Scientific Research Publishing. (2023). Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. Retrieved from [Link]
Singh, S., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Advances, 12(40), 26035-26042. Retrieved from [Link]
Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. Retrieved from [Link]
Wikipedia. (n.d.). Chiral derivatizing agent. Retrieved from [Link]
Wiley Analytical Science. (2018). New GC investigation of chiral amine separation. Retrieved from [Link]
Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]
Open Access LMU. (2022). Chiral stationary phases and applications in gas chromatography. Retrieved from [Link]
ResearchGate. (n.d.). NMR Chiral solvating agents. Retrieved from [Link]
ResearchGate. (n.d.). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. Retrieved from [Link]
LCGC International. (2021). Strategies for Simplified Chiral Method Development. Retrieved from [Link]
Scholars' Mine. (1998). Enantiomeric Separation of Unusual Secondary Aromatic Amino Acids. Retrieved from [Link]
Regis Technologies. (2020). Chiral Separations Techniques. Retrieved from [Link]
ResearchGate. (n.d.). Chiral Stationary Phases for High Performance Liquid Chromatographic Separation of Enantiomers: A Mini-Review. Retrieved from [Link]
Journal of Chemical Education. (2024). Adapting Chiral Gas Chromatography into Existing Undergraduate Laboratories to Emphasize the Importance of Stereochemistry. Retrieved from [Link]
National Center for Biotechnology Information. (2010). Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. Retrieved from [Link]
PubMed. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Retrieved from [Link]
National Center for Biotechnology Information. (2012). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Retrieved from [Link]
A Senior Application Scientist's Guide to Elemental Analysis and Orthogonal Purity Verification of 3-Aminotetrahydrofuran
For researchers, scientists, and drug development professionals, establishing the purity of starting materials and intermediates is a cornerstone of robust and reproducible research. 3-Aminotetrahydrofuran, a valuable ch...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, establishing the purity of starting materials and intermediates is a cornerstone of robust and reproducible research. 3-Aminotetrahydrofuran, a valuable chiral building block in medicinal chemistry, is no exception. Its purity, particularly its elemental composition and enantiomeric excess, can significantly impact reaction yields, impurity profiles of subsequent steps, and the ultimate biological activity and safety of the final drug substance.
This guide provides an in-depth comparison of elemental analysis as a primary standard for determining the purity of 3-Aminotetrahydrofuran against a suite of orthogonal analytical techniques. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative standards to ensure scientific integrity.
The Fundamental Question: Verifying Elemental Composition
Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, provides a fundamental measure of a compound's purity. It directly compares the experimentally determined percentages of carbon, hydrogen, and nitrogen by weight to the theoretical values calculated from the molecular formula. For 3-Aminotetrahydrofuran (C₄H₉NO), any significant deviation from the theoretical composition indicates the presence of impurities.
Theoretical Elemental Composition of 3-Aminotetrahydrofuran (C₄H₉NO)
Element
Atomic Mass
Number of Atoms
Total Mass
% Composition
Carbon (C)
12.011
4
48.044
55.14%
Hydrogen (H)
1.008
9
9.072
10.41%
Nitrogen (N)
14.007
1
14.007
16.08%
Oxygen (O)
15.999
1
15.999
18.37%
Total
87.122
100.00%
Note: Oxygen is typically determined by difference, though direct oxygen analysis is also possible.
A high-purity sample of 3-Aminotetrahydrofuran should yield experimental CHN values that are in close agreement with these theoretical percentages, typically within a ±0.4% deviation, which is a widely accepted tolerance in the pharmaceutical industry.
The principle behind CHN analysis is the complete combustion of the sample in a high-oxygen environment. The resulting combustion gases (CO₂, H₂O, and N₂) are then separated and quantified by a detector, most commonly a thermal conductivity detector (TCD).
Experimental Protocol: CHN Analysis of 3-Aminotetrahydrofuran
Instrument Preparation: Ensure the CHN analyzer is calibrated with a certified standard (e.g., acetanilide). The combustion and reduction furnaces should be at their optimal temperatures (typically ~900-1000°C and ~600°C, respectively).
Sample Preparation: Accurately weigh 1-2 mg of 3-Aminotetrahydrofuran into a clean tin capsule. For the liquid sample, a syringe can be used for precise measurement before encapsulation.
Analysis: Introduce the sealed capsule into the autosampler of the CHN analyzer. The instrument will automatically drop the sample into the combustion furnace.
Data Acquisition: The instrument's software will record the signals from the TCD as the separated gases elute from the GC column.
Calculation: The software calculates the percentage of C, H, and N based on the integrated peak areas and the calibration.
Causality Behind Experimental Choices:
Small Sample Size: The high sensitivity of modern CHN analyzers allows for the use of milligram quantities of the sample, conserving valuable material.
Tin Capsules: Tin capsules facilitate complete combustion and act as a catalyst.
High-Purity Oxygen: Ensures complete conversion of the sample to its elemental oxides.
Heated Copper: This is crucial for reducing any nitrogen oxides (NOx) formed during combustion back to elemental nitrogen (N₂), ensuring accurate nitrogen determination.
The Necessity of Orthogonal Methods
While elemental analysis is a powerful tool for assessing bulk purity, it has limitations. It cannot distinguish between the target molecule and an isomer with the same elemental composition. Furthermore, it is insensitive to trace-level impurities that may be significant from a toxicological or pharmacological perspective. Therefore, a multi-pronged, or orthogonal, approach to purity assessment is essential.
The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) guideline Q3A(R2) provides a framework for reporting, identifying, and qualifying impurities in new drug substances.[1][2][3][4] This underscores the regulatory expectation for a thorough understanding of a compound's impurity profile.
Comparison of Key Purity Analysis Techniques
Technique
Principle
Strengths
Limitations
Application for 3-Aminotetrahydrofuran
Elemental Analysis (CHN)
Combustion and detection of C, H, and N.
Provides fundamental purity based on elemental composition; highly accurate and precise for bulk purity.
Insensitive to isomers and trace impurities; does not provide structural information.
Primary purity assessment.
Gas Chromatography (GC)
Separation based on volatility and interaction with a stationary phase.
High resolution for volatile and semi-volatile compounds; excellent for residual solvent analysis.
Requires derivatization for non-volatile compounds; thermal degradation of labile compounds can be an issue.
Purity assessment, detection of volatile impurities and residual solvents.
High-Performance Liquid Chromatography (HPLC)
Separation based on partitioning between a mobile and stationary phase.
Versatile for a wide range of compounds; excellent for non-volatile and thermally labile compounds.
May require derivatization for detection of compounds without a chromophore.
Purity assessment, quantification of non-volatile impurities.
Chiral Chromatography (GC/HPLC)
Separation of enantiomers using a chiral stationary phase.
Essential for determining enantiomeric purity.
Column selection can be empirical and time-consuming.
Crucial for determining the enantiomeric excess of (R)- or (S)-3-Aminotetrahydrofuran.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Absorption of radiofrequency waves by atomic nuclei in a magnetic field.
Provides detailed structural information; can be used for quantitative analysis (qNMR).
Lower sensitivity compared to chromatographic methods for trace impurity detection.
Structural confirmation and identification of impurities.
Karl Fischer Titration
Titrimetric method based on the reaction of water with iodine and sulfur dioxide.
Highly specific and accurate for water content determination.
Only measures water content.
Quantification of water, a common impurity.
Residue on Ignition (Sulfated Ash)
Measures the amount of residual substance not volatilized upon ignition.
Simple method for determining inorganic impurities.
Non-specific; does not identify the inorganic impurities.
Screening for inorganic impurities.
A Self-Validating, Integrated Workflow for Purity Assessment
A robust purity assessment strategy for 3-Aminotetrahydrofuran should integrate elemental analysis with orthogonal techniques to provide a comprehensive and self-validating purity profile.
Detailed Experimental Protocols for Orthogonal Methods
Gas Chromatography (GC) for Volatile Impurities and Residual Solvents
Principle: Separation of volatile compounds based on their boiling points and interactions with the stationary phase.
Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) and/or a Mass Spectrometer (MS).
Protocol:
Column: A low-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or equivalent).
Carrier Gas: Helium or Hydrogen at a constant flow rate.
Injector Temperature: 250°C.
Oven Temperature Program: Start at 40°C, hold for 5 minutes, then ramp to 250°C at 10°C/min.
Detector Temperature: 280°C (FID).
Sample Preparation: Dilute the 3-Aminotetrahydrofuran sample in a suitable solvent (e.g., methanol) and inject a small volume (e.g., 1 µL).
Expected Impurities: Unreacted starting materials (e.g., furan, 2,3-dihydrofuran), and residual solvents from synthesis and purification (e.g., dichloromethane, toluene).[1][5]
Chiral Gas Chromatography (GC) for Enantiomeric Purity
Principle: Separation of enantiomers on a chiral stationary phase.
Instrumentation: Gas chromatograph with an FID.
Protocol:
Column: A chiral column, such as one containing a cyclodextrin derivative (e.g., β-DEX™ 225).[6]
Carrier Gas: Helium or Hydrogen.
Injector and Detector Temperatures: As optimized for the specific column.
Oven Temperature Program: An isothermal or programmed ramp optimized to resolve the (R)- and (S)-enantiomers.
Sample Preparation: Derivatization (e.g., with a fluorinated acylating agent like trifluoroacetic anhydride) may be necessary to improve volatility and resolution.[7][8] The derivatized sample is then diluted in a suitable solvent.
Causality: The chiral stationary phase forms transient diastereomeric complexes with the enantiomers, leading to different retention times and allowing for their separation and quantification.
High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities
Principle: Separation based on the partitioning of analytes between a liquid mobile phase and a solid stationary phase.
Instrumentation: HPLC system with a UV detector or an Evaporative Light Scattering Detector (ELSD) if impurities lack a chromophore.
Protocol:
Column: A reversed-phase C18 column is a good starting point.
Mobile Phase: A gradient of water (with an additive like 0.1% formic acid or ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).
Flow Rate: Typically 1.0 mL/min.
Column Temperature: 25-40°C.
Detection: UV detection at a low wavelength (e.g., 210 nm) for general impurity detection.
Sample Preparation: Dissolve the sample in the mobile phase. Derivatization with a UV-active agent may be necessary for improved sensitivity.[9][10][11]
Expected Impurities: By-products from the synthesis, such as over-oxidized or rearranged products, and oligomers.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation
Principle: Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.
Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).
Protocol:
Sample Preparation: Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃ or D₂O).
Experiments: Acquire ¹H NMR and ¹³C NMR spectra. 2D NMR experiments like COSY, HSQC, and HMBC can be used for unambiguous signal assignment and structural elucidation of unknown impurities.[12][13][14]
Data Interpretation: The chemical shifts, coupling constants, and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, should be consistent with the structure of 3-Aminotetrahydrofuran. Any additional signals would indicate the presence of impurities.
Karl Fischer Titration for Water Content
Principle: A quantitative chemical reaction between water and a reagent containing iodine, sulfur dioxide, a base, and a solvent.
Instrumentation: Karl Fischer titrator (volumetric or coulometric).
Protocol:
Reagent: Use a Karl Fischer reagent suitable for amines. For strongly basic amines, the addition of a buffering agent like benzoic acid to the solvent may be necessary to prevent side reactions.[15][16][17]
Titration: The sample is introduced into the titration cell, and the reagent is added until all the water has reacted, with the endpoint determined electrochemically.
Causality: The high specificity of the Karl Fischer reaction for water makes it the gold standard for moisture content determination, which is crucial as water can act as an impurity and affect the stability and reactivity of the material.
Residue on Ignition (Sulfated Ash)
Principle: Measures the amount of non-volatile inorganic impurities after combustion. The procedure is detailed in USP General Chapter <281>.
Protocol:
An accurately weighed sample is ignited in the presence of sulfuric acid until all organic matter is charred.
The residue is then ignited at a high temperature (e.g., 600 ± 50°C) until all carbon is consumed.
The weight of the remaining inorganic ash is determined.
Application: This test provides a measure of the total amount of inorganic impurities, such as residual inorganic catalysts or salts from the synthesis process.
Conclusion
Elemental analysis is a fundamental and indispensable tool for establishing the bulk purity of 3-Aminotetrahydrofuran by confirming its elemental composition. However, to meet the rigorous standards of modern research and drug development, a comprehensive purity assessment must employ a suite of orthogonal analytical techniques. By integrating elemental analysis with chromatographic methods (GC, HPLC, and chiral separations), NMR spectroscopy, Karl Fischer titration, and residue on ignition, a self-validating and holistic understanding of the compound's purity profile can be achieved. This multi-faceted approach ensures the quality and reliability of 3-Aminotetrahydrofuran as a critical building block in the synthesis of novel therapeutics and other advanced materials.
References
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). 2006.
Google Patents. CN105218490B - Preparation method of (R)-tetrahydrofuran-3-amine.
European Compliance Academy. ICH Q3A(R2) Impurities in New Drug Substances. [Link]
European Medicines Agency. ICH Q3A (R2) Impurities in new drug substances. 2006. [Link]
International Council for Harmonisation. ICH Q3A(R2) Impurities in New Drug Substances. [Link]
ResearchGate. Expeditious novel routes to enantiopure 3-amino tetrahydrofuran hydrochloride. [Link]
European Directorate for the Quality of Medicines & HealthCare. General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition. 2022. [Link]
Google Patents. WO2008080891A2 - Process for the synthesis of derivatives of 3-amino-tetrahydrofuran-3-carboxylic acid and use thereof as medicaments.
United States Pharmacopeia. <621> CHROMATOGRAPHY. [Link]
Restek. A Guide to the Analysis of Chiral Compounds by GC. [Link]
Merck. Water Determination by Karl Fischer Titration - Monograph. [Link]
MDPI. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. 2018. [Link]
PubMed. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. 2021. [Link]
Council of Europe. 2.2.46. CHROMATOGRAPHIC SEPARATION TECHNIQUES. [Link]
AquaEnergy Expo Knowledge Hub. Good Titration Practice™ in Karl Fischer Titration. [Link]
